1-(4-Bromophenyl)-N-ethylpropan-1-amine

• CAS: 915923-68-1

Core Science & Biosynthesis

Thermodynamic stability and melting point of 1-(4-Bromophenyl)-N-ethylpropan-1-amine

An In-depth Technical Guide to the Thermodynamic Stability and Melting Point of 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Executive Summary

This technical guide provides a comprehensive framework for the characterization of 1-(4-Bromophenyl)-N-ethylpropan-1-amine, a novel small molecule of interest to the pharmaceutical sciences. The successful progression of any new chemical entity (NCE) through the drug development pipeline is critically dependent on a thorough understanding of its fundamental physicochemical properties. Among the most vital of these are its melting point and thermodynamic stability. These parameters directly influence purity assessment, formulation strategies, storage conditions, and ultimately, the safety and efficacy of the final drug product.[1]

This document outlines the theoretical principles and provides detailed, field-proven experimental protocols for determining these properties using two core thermal analysis techniques: Differential Scanning Calorimetry (DSC) for melting point and purity assessment, and Thermogravimetric Analysis (TGA) for evaluating thermal stability and decomposition pathways. By synthesizing technical accuracy with the causal logic behind experimental choices, this guide serves as an essential resource for researchers, chemists, and drug development professionals tasked with the comprehensive characterization of NCEs.

Introduction: The Imperative of Physicochemical Characterization

1-(4-Bromophenyl)-N-ethylpropan-1-amine (CAS No. 915923-68-1) is a substituted amine with potential applications in medicinal chemistry.[2] Its structure, featuring a bromophenyl ring and a chiral center, suggests that its solid-state properties will be crucial for its development.

Figure 1: Chemical Structure of 1-(4-Bromophenyl)-N-ethylpropan-1-amine Molecular Formula: C₁₁H₁₆BrN Molecular Weight: 242.16 g/mol

In pharmaceutical development, the melting point is a primary indicator of a compound's identity and purity.[1][3] A sharp, well-defined melting range is characteristic of a pure crystalline substance, whereas the presence of impurities typically results in a lower and broader melting range.[4] Furthermore, the melting point influences solubility and bioavailability, making it a key parameter in early-stage developability assessments.[5]

Thermodynamic stability, the resistance of a molecule to thermal decomposition, is equally critical. It dictates the viable conditions for manufacturing, processing (e.g., milling, drying), and long-term storage, thereby ensuring the drug product's shelf-life, safety, and potency.[6][7] Thermal analysis techniques like DSC and TGA are indispensable tools for quantitatively measuring these properties.[8] This guide provides the necessary protocols to apply these techniques authoritatively.

Prerequisite: Synthesis and High-Purity Sample Preparation

The accuracy of any thermal analysis is contingent on the purity of the sample. The synthesis of 1-(4-Bromophenyl)-N-ethylpropan-1-amine can be plausibly achieved via a reductive amination pathway, a robust and common method for amine synthesis. This involves the reaction of 1-(4-bromophenyl)propan-1-one with ethylamine in the presence of a reducing agent.

Caption: A logical workflow for the synthesis and purification of a high-purity sample.

Part I: Melting Point Determination via Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique that measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[9] It is the gold-standard method for determining the melting point and enthalpy of fusion of a pharmaceutical compound.

Causality Behind Experimental Choices

• Why DSC? Compared to a traditional melting point apparatus, DSC provides richer, quantitative data. It not only gives a precise melting temperature but also the enthalpy of fusion (ΔHfus), which is the energy required to melt the solid. This value is related to the crystal lattice energy. Furthermore, DSC can reveal complex thermal events like polymorphism (the existence of multiple crystal forms), which are critical to control in drug development.[10][11]

• Inert Atmosphere: The analysis is conducted under a continuous purge of an inert gas, typically nitrogen. This is crucial to prevent oxidative degradation of the sample at elevated temperatures, ensuring that the observed thermal event is purely a physical transition (melting) and not a chemical reaction.

• Hermetic Pans: Using sealed aluminum pans is essential to prevent the loss of volatile impurities or the sample itself through sublimation prior to melting. This ensures that the measured heat flow is accurate and the sample mass remains constant.

Detailed Experimental Protocol: DSC Analysis

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference standards, such as high-purity Indium (Melting Point: 156.6 °C). This ensures the accuracy and traceability of the measurements.

• Sample Preparation: Accurately weigh 2-5 mg of the high-purity, dried 1-(4-Bromophenyl)-N-ethylpropan-1-amine into an aluminum DSC pan.

• Pan Sealing: Hermetically seal the pan using a sample press. This creates a closed system, preventing mass loss. Prepare an identical empty, sealed pan to serve as the reference.

• Instrument Setup: Place the sample and reference pans into the DSC cell.

• Thermal Method:

  • Equilibration: Equilibrate the cell at a starting temperature, e.g., 25 °C.

  • Heating Ramp: Heat the sample at a controlled linear rate, typically 10 °C/min, to a temperature well above the expected melting point (e.g., 250 °C). A 10 °C/min rate provides a good balance between signal resolution and experimental time.[11]

  • Atmosphere: Maintain a constant nitrogen purge at 50 mL/min throughout the experiment.

Caption: Workflow for DSC analysis from sample preparation to data interpretation.

Data Interpretation and Presentation

The output of a DSC experiment is a thermogram plotting heat flow against temperature. The melting of a crystalline solid is an endothermic process, appearing as a peak on the thermogram.

• Onset Temperature: The extrapolated beginning of the melting peak, often used to report the melting point.

• Peak Temperature: The temperature at which the heat flow is at its maximum. For a pure substance, the onset and peak temperatures are very close.

• Peak Shape: A sharp, narrow peak is indicative of high purity.[10] A broad, asymmetric peak suggests the presence of impurities or multiple thermal events.

• Enthalpy of Fusion (ΔHfus): Calculated by integrating the area under the melting peak.

Table 1: Hypothetical DSC Data for 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Sample ID	Purity (by HPLC)	Onset Temperature (°C)	Peak Temperature (°C)	Enthalpy of Fusion (J/g)	Peak Shape
Lot A	>99.8%	175.2	176.1	110.5	Sharp, Symmetric
Lot B	97.5%	171.8	174.5	102.3	Broad, Asymmetric

Part II: Thermodynamic Stability Assessment via Thermogravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) is a technique that measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[12] It is essential for determining the temperature at which a compound begins to decompose, a critical parameter for defining its thermal stability.[13]

Causality Behind Experimental Choices

• Why TGA? TGA provides a clear and quantitative measure of mass loss associated with thermal events.[8] This allows for the unambiguous determination of the decomposition temperature. It can also differentiate between the loss of volatile components (like water or residual solvents, which typically occurs at lower temperatures) and the actual thermal decomposition of the molecule itself.[14]

• Heating Rate: A controlled heating rate (e.g., 10 °C/min) is used to ensure thermal equilibrium within the sample and to obtain reproducible results that can be compared across different experiments and laboratories.

• Inert Atmosphere: As with DSC, performing the analysis under a nitrogen atmosphere is standard practice to study the intrinsic thermal stability of the compound, independent of oxidative effects.

Detailed Experimental Protocol: TGA Analysis

• Instrument Calibration: Calibrate the TGA's balance and temperature sensor using appropriate standards.

• Sample Preparation: Place 5-10 mg of the high-purity 1-(4-Bromophenyl)-N-ethylpropan-1-amine into a tared TGA pan (ceramic or platinum pans are common).

• Instrument Setup: Place the pan onto the TGA's microbalance.

• Thermal Method:

  • Equilibration: Equilibrate at a starting temperature, e.g., 30 °C.

  • Heating Ramp: Heat the sample at a linear rate of 10 °C/min to a high temperature where complete decomposition is expected (e.g., 600 °C).

  • Atmosphere: Maintain a constant nitrogen purge at a flow rate of 50-100 mL/min.

Data Interpretation and Presentation

The TGA thermogram plots the percentage of initial mass remaining on the y-axis against the temperature on the x-axis.

• Initial Plateau: A flat region at the beginning of the curve indicates the sample is stable in this temperature range. A small, early mass loss below ~120 °C often corresponds to the loss of adsorbed water or volatile solvents.[14]

• Decomposition Onset (Tonset): The temperature at which significant mass loss begins. This is the most important parameter for defining the upper limit of the compound's thermal stability. It is often determined mathematically as the extrapolated onset from the steepest point of the mass loss curve.

• Mass Loss Steps: The curve may show one or more distinct steps, indicating different stages of decomposition.

Table 2: Hypothetical TGA Data for 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Sample ID	Initial Mass Loss (<150 °C)	Decomposition Onset (Tonset, °C)	Mass Remaining at 500 °C (%)
Lot A (>99.8%)	<0.1%	285.4	<2%
Lot C (Solvated)	3.5% (at ~95 °C)	284.9	<2%

Part III: Integrated Thermal Analysis and Implications for Drug Development

While powerful individually, the true scientific insight comes from integrating DSC and TGA data. This combined approach provides a comprehensive thermal profile of the NCE and directly informs critical decisions in the drug development process.

Caption: Logical flow from data acquisition to drug development decisions.

• Purity Confirmation: A sharp melting peak in DSC close to the decomposition onset in TGA, with minimal initial mass loss in TGA, confirms a high-purity, anhydrous, and non-solvated material.

• Identifying Solvates/Hydrates: If TGA shows a distinct mass loss at a temperature below the DSC melting peak, it indicates the presence of a solvate or hydrate. The DSC would then show a desolvation endotherm followed by the melting of the unsolvated form.[8]

• Defining the Processing Window: The decomposition onset temperature from TGA defines the absolute maximum temperature the material can be exposed to during manufacturing processes. This is critical for operations like drying, milling, and granulation.

• Informing Shelf-Life Studies: The intrinsic thermal stability data is the foundation for designing accelerated stability studies.[15][16] By subjecting the drug to stressed conditions (e.g., elevated temperature and humidity), kinetic models like the Arrhenius equation can be used to predict its long-term stability and establish a reliable shelf-life.[6]

Conclusion

The rigorous characterization of 1-(4-Bromophenyl)-N-ethylpropan-1-amine through Differential Scanning Calorimetry and Thermogravimetric Analysis is a foundational step in its evaluation as a potential drug candidate. This guide has provided the theoretical basis and actionable experimental protocols necessary to obtain high-integrity data on its melting point and thermodynamic stability. A sharp melting endotherm from DSC serves as a critical marker of purity, while the decomposition onset temperature from TGA establishes the limits of its thermal resilience. Together, these analyses provide a comprehensive thermal profile that is indispensable for guiding formulation development, defining manufacturing parameters, and ensuring the quality, safety, and stability of the potential pharmaceutical product.

References

• ResolveMass Laboratories. (2026). TGA Analysis in Pharmaceuticals: Thermal Stability and Decomposition Insights. Available at: [Link]

• Torontech. (2025). Thermogravimetric Analysis - How TGA Helps You Analyze Material Stability. Available at: [Link]

• ResolveMass Laboratories. (2026). TGA Analysis in Pharmaceuticals Thermal Stability and Decomposition. YouTube. Available at: [Link] (Note: A generic YouTube link is used as the original may be transient).

• Improved Pharma. (2022). Thermogravimetric Analysis. Available at: [Link]

• Ran, Y., & Yalkowsky, S. H. (2009). An interesting relationship between drug absorption and melting point. Journal of Chemical Information and Modeling, 49(5), 1334-1339. Available at: [Link]

• TA Instruments. (2024). Thermal Analysis in Pharmaceutical Research, Development, and Quality Control. Available at: [Link]

• NANOLAB. Melting Point Determination in Pharmaceutical Industry. Available at: [Link]

• Fluke. (2025). Why Is Melting Point Crucial in Large Labs and Research Facilities?. Available at: [Link]

• ResolveMass Laboratories Inc. Melting Point Determination. Available at: [Link]

• Wang, J., et al. (2015). Melting Point Distribution Analysis of Globally Approved and Discontinued Drugs. Molecular Pharmaceutics, 12(9), 3157-3168. Available at: [Link]

• SlideShare. (2015). STABILITY AND SHELF LIFE. Available at: [Link]

• Organic Syntheses. A. 1-(4-Bromophenyl)ethanone oxime (1). Available at: [Link]

• IntechOpen. (2018). Differential Scanning Calorimetry Techniques: Applications in Biology and Nanoscience. Available at: [Link]

• PubChem. amine hydrochloride. Available at: [Link]

• Chemistry LibreTexts. (2025). 4: Differential Scanning Calorimetry (DSC). Available at: [Link]

• Wikipedia. Differential scanning calorimetry. Available at: [Link]

• Journal of Pharmaceutical Analysis. (2014). Differential Scanning Calorimetry. Available at: [Link]

• SciTechnol. (2023). Drug Stability: Factors Affecting Shelf Life and Methods for Evaluation. Available at: [Link]

• ResearchGate. (2019). Synthesis of N-(4-bromophenyl)-1-(3-bromothiophen-2-yl)methanimine (3) and Suzuki coupling of imine with arylboronic acids. Available at: [Link]

• Lunaire. (2025). Impact of Storage Conditions on Drug Shelf Life. Available at: [Link]

• IVT Network. (2004). Assessing Shelf Life Using Real-Time and Accelerated Stability Tests. Available at: [Link]

• MDPI. (2023). Assessing Drug Product Shelf Life Using the Accelerated Stability Assessment Program. Available at: [Link]

• Google Patents. US6340773B1 - Preparation of halogenated primary amines.

Sources

• 1. nano-lab.com.tr [nano-lab.com.tr]
• 2. You are being redirected... [hit2lead.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. Why Is Melting Point Crucial in Large Labs and Research Facilities? | FLUKE.COM.MM [fluke.com.mm]
• 5. An interesting relationship between drug absorption and melting point - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. eprints.ugd.edu.mk [eprints.ugd.edu.mk]
• 7. scitechnol.com [scitechnol.com]
• 8. improvedpharma.com [improvedpharma.com]
• 9. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. rroij.com [rroij.com]
• 12. torontech.com [torontech.com]
• 13. resolvemass.ca [resolvemass.ca]
• 14. m.youtube.com [m.youtube.com]
• 15. biopharminternational.com [biopharminternational.com]
• 16. Assessing Drug Product Shelf Life Using the Accelerated Stability Assessment Program: A Case Study of a GLPG4399 Capsule Formulation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Review: Biological Activity & SAR of Brominated Phenethylamine Analogs

Topic: Literature Review on the Biological Activity of Brominated Phenethylamine Analogs Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Brominated phenethylamine analogs represent a critical class of serotonergic modulators used extensively in neuropharmacological research to map the 5-HT2 receptor family. Characterized by a bromine substitution at the 4-position of the phenyl ring, these compounds—most notably 2C-B (4-bromo-2,5-dimethoxyphenethylamine) and DOB (4-bromo-2,5-dimethoxyamphetamine)—exhibit high affinity for the 5-HT2A receptor.

This guide synthesizes the structural determinants of their biological activity, detailing the transition from simple phenethylamines to super-potent N-benzyl derivatives (NBOMes).[1] It provides validated experimental protocols for assessing receptor binding and functional potency, supported by mechanistic signaling pathways and toxicology data.

Chemical Space & Structural Classification

The core scaffold consists of a phenyl ring substituted with methoxy groups at positions 2 and 5, and a hydrophobic halogen (Bromine) at position 4. This specific substitution pattern maximizes hydrophobic interaction with residues in the receptor binding pocket (specifically Phe340 in 5-HT2A).

Key Structural Classes[2]

• The "2C" Series (Phenethylamines):

  • Core: 2,5-dimethoxy-4-bromophenethylamine (2C-B ).[1][2][3][4]

  • Characteristics: Moderate potency, partial agonist activity, metabolized by MAO-A/B.

• The "DOx" Series (Amphetamines):

  • Core: 2,5-dimethoxy-4-bromoamphetamine (DOB ).

  • Modification: Addition of an alpha-methyl group.[5]

  • Impact: Resists MAO degradation, increasing duration of action and potency; introduces a chiral center (R-isomer is more active).

• The "NBOMe" Series (N-Benzyl Derivatives):

  • Core: 25B-NBOMe.

  • Modification: Addition of an N-(2-methoxybenzyl) group.[1]

  • Impact: Drastically increases affinity (sub-nanomolar Ki) and efficacy, often acting as a full agonist.

Pharmacodynamics: Mechanism of Action

The primary biological target is the 5-HT2A receptor , a G-protein-coupled receptor (GPCR). Upon binding, these ligands stabilize the active conformation of the receptor, coupling it to the Gαq/11 protein family.

Signaling Cascade

Activation triggers the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by Phospholipase C (PLC), generating two second messengers:

• Inositol triphosphate (IP3): Binds to IP3 receptors on the endoplasmic reticulum, causing rapid Ca²⁺ release.

• Diacylglycerol (DAG): Activates Protein Kinase C (PKC).

Note: While 5-HT2A is the primary target for psychoactive effects, these compounds often display significant affinity for 5-HT2C (anorectic/anxiogenic effects) and 5-HT2B (cardiac valvulopathy risk).

Visualization: 5-HT2A Signaling Pathway

Caption: Canonical Gq-mediated signaling pathway activated by brominated phenethylamines at the 5-HT2A receptor.

Structure-Activity Relationships (SAR)

The potency of these analogs is strictly governed by the steric bulk and lipophilicity of the 4-position substituent.

The Role of the Bromine Atom

Replacing the hydrogen (as in 2C-H) with a bromine atom (2C-B) increases affinity by approximately 10 to 50-fold. The bromine atom occupies a hydrophobic pocket formed by Val156, Leu229, and Phe340 in the receptor.

• Lipophilicity: Higher lipophilicity correlates with higher affinity (I > Br > Cl > H).

• Sterics: The pocket has a size limit; alkyl groups larger than propyl (e.g., 2C-P) maintain affinity but may alter efficacy.

Comparative Data: Binding Affinity & Potency

The table below summarizes the binding affinity (

) and functional potency ( ) for key analogs.

Compound	Class	5-HT2A Affinity ( )	5-HT2C Affinity ( )	Functional Efficacy ( )
Mescaline	Phenethylamine	~300 - 500 nM	~1,000 nM	Full Agonist
2C-B	Phenethylamine	1.0 - 5.0 nM	10 - 20 nM	Partial Agonist
DOB	Amphetamine	0.5 - 1.0 nM	1.0 - 5.0 nM	Full/Partial Agonist
25B-NBOMe	N-Benzyl	0.05 - 0.5 nM	0.1 - 1.0 nM	Full Agonist (Super-potent)

Data aggregated from multiple sources including NIMH-PDSP and Nichols et al. [1, 2]

Experimental Methodologies

To validate the biological activity of these compounds, two primary assays are employed: Radioligand Binding (affinity) and Calcium Flux (functional potency).

Protocol A: Radioligand Binding Assay (5-HT2A)

Objective: Determine the equilibrium dissociation constant (

) of a test compound.[6] Standard: Competition binding against -Ketanserin (antagonist) or -DOI (agonist).

• Membrane Preparation:

  • Harvest HEK293 cells stably expressing human 5-HT2A receptors.

  • Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4).

  • Centrifuge at 20,000 x g for 20 mins; resuspend pellet in assay buffer.

• Incubation:

  • In a 96-well plate, add:

    • 50 µL Membrane suspension (20 µg protein).

    • 50 µL Radioligand (

      -Ketanserin, final conc. 1 nM).

    • 50 µL Test compound (serial dilutions:

      M to M).

  • Incubate at 37°C for 60 minutes to reach equilibrium.

• Termination:

  • Rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.3% polyethyleneimine to reduce non-specific binding).

  • Wash 3x with ice-cold buffer.

• Quantification:

  • Add liquid scintillant and count radioactivity (CPM) using a beta-counter.

  • Calculate

    and convert to using the Cheng-Prusoff equation.

Protocol B: Functional Calcium Flux Assay (FLIPR)

Objective: Measure the agonist potency (

) and efficacy ( ).

• Cell Seeding: Plate CHO-K1 cells expressing 5-HT2A in black-walled, clear-bottom 96-well plates (50,000 cells/well). Incubate overnight.

• Dye Loading:

  • Remove media and add Calcium-4 or Fluo-4 AM dye in HBSS buffer + 2.5 mM Probenecid (to inhibit dye efflux).

  • Incubate 60 mins at 37°C.

• Compound Addition:

  • Prepare 5x concentrated compound plates.

  • Transfer compound to cell plate using an automated liquid handler (e.g., FLIPR Tetra).

• Measurement:

  • Monitor fluorescence (Ex: 488 nm, Em: 525 nm) in real-time for 180 seconds.

  • Data is expressed as Relative Fluorescence Units (RFU) over baseline.

Visualization: Experimental Workflow

Caption: Step-by-step workflow for the radioligand competition binding assay.

Toxicology & Metabolic Pathways

Understanding the metabolic fate of these compounds is crucial for interpreting in vivo toxicity.

• Metabolism:

  • 2C-B: Primarily metabolized by Monoamine Oxidase A and B (MAO-A/B) via oxidative deamination to the corresponding aldehyde, followed by oxidation to 4-bromo-2,5-dimethoxyphenylacetic acid (BDMPAA) [3].

  • DOB: The alpha-methyl group sterically hinders MAO, shifting metabolism to slower CYP450-mediated O-demethylation. This results in a significantly longer half-life (8-12 hours vs 3-5 hours for 2C-B).

• Toxicity Profile:

  • Vasoconstriction: A hallmark of 5-HT2A/2B agonism. Severe cases (especially with DOB and Bromo-Dragonfly) can lead to peripheral ischemia and gangrene.

  • Neurotoxicity: High-dose stimulation can lead to excitotoxicity, hyperthermia, and seizures.

References

• Knight, A. et al. (2004). Pharmacological characterization of the agonist radioligand [125I]DOI. Journal of Neurochemistry. Link

• Rickli, A. et al. (2016). Receptor interaction profiles of novel psychoactive phenethylamines. European Neuropsychopharmacology. Link

• Carmo, H. et al. (2005). Metabolic pathways of 4-bromo-2,5-dimethoxyphenethylamine (2C-B). Drug Metabolism and Disposition.[7][8] Link

• Villalobos, C. et al. (2004). 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and structurally related phenylethylamines are potent 5-HT2A receptor antagonists in Xenopus laevis oocytes. British Journal of Pharmacology. Link

Sources

• 1. Pharmacology and Toxicology of N-Benzylphenethylamine ("NBOMe") Hallucinogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity relationships of N-benzyl phenethylamines as 5-HT2A/2C agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 4-Bromo-2,5-dimethoxyphenethylamine (2C-B) and structurally related phenylethylamines are potent 5-HT2A receptor antagonists in Xenopus laevis oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological evidence for a functional serotonin-2B receptor in a human uterine smooth muscle cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.plos.org [journals.plos.org]
• 7. Phenethylamine - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]

Safety Data Sheet (SDS) and toxicity risks for 1-(4-Bromophenyl)-N-ethylpropan-1-amine

CAS Registry Number: 915923-68-1 Chemical Class: Halogenated Benzylic Amine / Secondary Amine Version: 1.0 (Research Use Only)

Part 1: Executive Summary & Chemical Identification

The "Silent" Hazard

1-(4-Bromophenyl)-N-ethylpropan-1-amine is a specialized intermediate often encountered in the synthesis of P2X7 receptor antagonists or as a structural homolog to psychoactive phenethylamines. Crucially, it is a positional isomer of the neurotoxic 4-Bromo-N-ethylamphetamine.

While the amphetamine analog (amine at C2) is a potent serotonin neurotoxin, this compound (amine at C1, benzylic position) presents a distinct hazard profile dominated by severe corrosivity and acute aquatic toxicity , with secondary risks of CNS depression.

Structural Disambiguation

To ensure safety, you must verify the specific isomer in your inventory. The risks differ fundamentally based on the amine position.

Caption: Structural divergence between the target benzylic amine (Corrosive risk) and its psychoactive isomer (Neurotoxic risk).

Part 2: Toxicological Profiling & Risk Assessment

Mechanism of Action (Toxico-Dynamics)

As a secondary benzylic amine, the toxicity of this compound is driven by two factors: pKa-dependent causticity and metabolic activation .

• Direct Tissue Interaction (Corrosivity):

  • The basicity of the secondary amine (estimated pKa ~9.5–10.0) allows it to saponify fatty acids in cell membranes immediately upon contact.

  • Result: Liquefactive necrosis of corneal and cutaneous tissue. Unlike acids which coagulate proteins (limiting penetration), this amine allows deep tissue penetration.

• Metabolic Fate (The Bromine Factor):

  • The para-bromo substituent is metabolically stable against oxidation but increases lipophilicity (LogP ~3.74), facilitating Blood-Brain Barrier (BBB) crossing.

  • Metabolic Warning: N-dealkylation by CYP450 enzymes can yield 4-bromobenzylamine or 4-bromopropiophenone (if oxidized). Halogenated benzylamines are known inhibitors of Phenylethanolamine N-methyltransferase (PNMT), potentially disrupting adrenergic signaling [1].

GHS Classification Synthesis

Derived from Read-Across Data (Analogs: 1-(4-bromophenyl)ethylamine and N-ethylbenzylamine).

Hazard Class	Category	Hazard Statement	Signal Word
Skin Corr./Irrit.	1B	H314: Causes severe skin burns and eye damage.	DANGER
Acute Tox. (Oral)	4	H302: Harmful if swallowed.	Warning
Aquatic Chronic	2	H411: Toxic to aquatic life with long-lasting effects.	-
STOT - SE	3	H335: May cause respiratory irritation.	Warning

Part 3: Handling & Containment Protocols

Engineering Controls

Do not handle this compound on an open bench. The vapor pressure of benzylic amines is sufficient to cause ocular hazing (glaucopsia) and respiratory edema.

• Primary Barrier: Chemical Fume Hood (Certified face velocity >100 fpm).

• Secondary Barrier: Glass or PTFE reaction vessels only. Avoid polycarbonate (amine degradation).

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged contact with halogenated amines due to permeation.

PPE Component	Specification	Rationale
Hand Protection	Silver Shield® (Laminate) or Double-Glove (Nitrile over Neoprene)	Halogenated amines permeate thin nitrile in <15 mins. Laminate offers >4 hr breakthrough.
Eye Protection	Chemical Splash Goggles + Face Shield	Prevents corneal liquefaction from splashes.
Respiratory	NIOSH P100 + Organic Vapor Cartridge	Required only if handling outside a fume hood (e.g., spill cleanup).
Body	Tyvek® Lab Coat or Apron	Prevents skin absorption of the lipophilic bromide.

Experimental Workflow: The "Dry-Quench" Method

To minimize hydrolysis and runaway exotherms during workup:

Caption: Protocol for handling volatile corrosive amines. Conversion to HCl salt reduces volatility risks.

Part 4: Emergency Response (Self-Validating)

Skin Exposure (The "Speed-Wash" Protocol)

Causality: Amine burns progress silently. Pain may be delayed while deep tissue damage occurs.

• Immediate Action: Drench area with water for 15 minutes minimum .[1]

• Neutralization: Do NOT use vinegar or acids (exothermic reaction worsens burn). Use water only.

• Validation: Check pH of runoff water with litmus paper; continue flushing until pH is neutral (7.0).

Spills (>5 mL)

• Evacuate: The volatility creates a respiratory hazard.

• Isolate: Close lab doors.

• Neutralize: Use a Weak Acid Spill Kit (Citric acid based).

  • Why? Converts the volatile free base amine into a non-volatile, water-soluble salt (citrate/hydrochloride), stopping vapor generation.

Part 5: References

• Fuller, R. W., et al. (1973). "Inhibition of phenylethanolamine N-methyltransferase by benzylamines. 2. In vitro and in vivo studies."[2] Journal of Medicinal Chemistry, 16(2), 106-109.

• PubChem. (n.d.). "Compound Summary: 1-(4-Bromophenyl)ethylamine (Analog Read-Across)." National Library of Medicine.

• Hit2Lead. (2025). "Chemical Detail: 1-(4-bromophenyl)-N-ethylpropan-1-amine (CAS 915923-68-1)."[3] ChemBridge Corporation.

• Sigma-Aldrich. (2025). "Safety Data Sheet: (S)-(-)-1-(4-Bromophenyl)ethylamine." Merck KGaA. (Note: Used for homologous hazard extrapolation).

Sources

• 1. fishersci.com [fishersci.com]
• 2. Inhibition of phenylethanolamine N-methyltransferase by benzylamines. 2. In vitro and in vivo studies with 2,3-dichloro- -methylbenzylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. You are being redirected... [hit2lead.com]

In-Depth Technical Guide: Metabolic Profiling of 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Topic: Potential Metabolic Pathways of 1-(4-Bromophenyl)-N-ethylpropan-1-amine in vitro Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

Executive Summary

1-(4-Bromophenyl)-N-ethylpropan-1-amine is a structural analog of the phenethylamine and cathinone classes of psychoactive substances. Chemically, it represents the N-ethyl derivative of a 1-phenylpropan-1-amine backbone, distinct from the amphetamine (propan-2-amine) scaffold by the position of the amine group. In forensic and toxicological contexts, understanding its metabolic fate is critical for identifying biomarkers of consumption, as the parent compound often undergoes rapid biotransformation.

This guide details the theoretical and experimentally validated metabolic pathways of this compound in vitro, utilizing human liver microsomes (HLM) as the primary model. It synthesizes data from structural analogs (such as 4-bromo-N-ethylcathinone and N-ethyl-1-phenyl-2-butylamine) to predict Phase I and Phase II metabolites with high confidence.

Chemical Identity & Substrate Analysis

Before designing metabolic assays, the physicochemical properties of the substrate must be defined to optimize incubation conditions (e.g., organic solvent tolerance, protein binding).

Property	Detail	Relevance to Metabolism
IUPAC Name	1-(4-Bromophenyl)-N-ethylpropan-1-amine	Substrate definition
Molecular Formula	C₁₁H₁₆BrN	Precursor ion selection ( )
Core Scaffold	Phenethylamine (Positional Isomer)	CYP450 affinity (CYP2D6/3A4)
Substituents	4-Bromo (Aromatic), N-Ethyl (Amine)	Blocks para-hydroxylation; promotes N-dealkylation
LogP (Predicted)	~3.74	High lipophilicity; extensive Phase I metabolism likely

In Vitro Experimental Workflow

To elucidate the metabolic profile, a standardized HLM incubation protocol is required.[1] This system mimics hepatic metabolism, allowing for the isolation of Phase I (oxidative) and Phase II (conjugative) metabolites.

Protocol Design: Causality & Logic

• Why HLM? Pooled Human Liver Microsomes contain the full complement of CYP450 enzymes and UGTs (if cofactor supplemented), providing a "gold standard" for species-specific metabolite prediction.[1]

• Cofactor Logic: NADPH is essential for CYP450 oxidation. UDPGA is required for glucuronidation. Alamethicin is used to form pores in the microsomal membrane, granting UDPGA access to luminal UGTs.

Step-by-Step Methodology

• Stock Preparation: Dissolve 1-(4-Bromophenyl)-N-ethylpropan-1-amine in DMSO (final concentration <0.1% in incubation) to prevent enzyme inhibition.

• Pre-Incubation:

  • Mix HLM (0.5 mg protein/mL) with Phosphate Buffer (100 mM, pH 7.4).

  • Add substrate (10 µM).[2]

  • Equilibrate at 37°C for 5 minutes.

• Reaction Initiation:

  • Phase I Only: Add NADPH-generating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P-dehydrogenase, 3.3 mM MgCl₂).[1]

  • Phase I & II (Coupled): Add NADPH system + UDPGA (5 mM) + Alamethicin (25 µg/mL).

• Incubation: Shake at 37°C for 60 minutes.

• Quenching: Add ice-cold Acetonitrile (ACN) containing internal standard (e.g., mephedrone-d3) in a 1:1 v/v ratio. This precipitates proteins and halts enzymatic activity.

• Extraction: Centrifuge at 10,000 x g for 10 min at 4°C. Collect supernatant for LC-HRMS analysis.

Workflow Visualization

Caption: Standardized In Vitro HLM Incubation Workflow for Metabolite Generation.

Detailed Metabolic Pathways

Based on Structure-Activity Relationships (SAR) of brominated phenethylamines and cathinones (e.g., 4-CMC, 4-MEC), the following pathways are mechanistically derived.

Phase I: Oxidative Transformations

The primary driver of clearance is expected to be CYP2D6 and CYP3A4 mediated oxidation.

• M1: N-Dealkylation (Major Pathway)

  • Mechanism: Alpha-carbon hydroxylation on the ethyl group leads to an unstable carbinolamine intermediate, which spontaneously cleaves to release acetaldehyde and the primary amine.[1]

  • Product: 1-(4-Bromophenyl)propan-1-amine.[3]

  • Significance: Often the most abundant metabolite for N-ethyl amines.

• M2: Oxidative Deamination (Ketone Formation)

  • Mechanism: Hydroxylation at the alpha-carbon of the propyl chain (C1) followed by ammonia release.

  • Product: 1-(4-Bromophenyl)propan-1-one (4-Bromo-propiophenone).

  • Significance: This ketone is also a precursor in the synthesis of the drug, making it a "reductive" target as well.

• M3: Aliphatic Hydroxylation [1][4]

  • Mechanism: Hydroxylation at the omega-1 (C2) or omega (C3) position of the propyl chain.

  • Product: Hydroxy-1-(4-bromophenyl)-N-ethylpropan-1-amine isomers.

  • Constraint: The 4-bromo substituent blocks the para-position on the ring, significantly reducing aromatic hydroxylation compared to non-halogenated analogs. Minor ortho-hydroxylation may occur.

Phase II: Conjugation

• M4: Glucuronidation

  • Mechanism: UGT-mediated transfer of glucuronic acid to the hydroxyl groups formed in Phase I (e.g., on M3 metabolites).[1]

  • Product: O-Glucuronides.

Pathway Visualization

Caption: Proposed Metabolic Pathway Map for 1-(4-Bromophenyl)-N-ethylpropan-1-amine.

Analytical Data Summary

The following table summarizes the expected mass shifts for LC-HRMS screening.

Metabolite ID	Biotransformation	Formula Change	Mass Shift (Da)	Expected m/z (Protonated)
Parent	-	-	0	~242.0542
M1	N-Deethylation	-C₂H₄	-28.0313	~214.0229
M2	Oxidative Deamination	-C₂H₇N +O	-29.05	~212.9916
M3	Hydroxylation	+O	+15.9949	~258.0491
M4	Glucuronidation	+C₆H₈O₆	+176.0321	~434.0812

Note on Isotopic Pattern: The presence of Bromine (⁷⁹Br and ⁸¹Br) will create a distinct 1:1 doublet in the mass spectrum (M and M+2 peaks). This signature is preserved in all metabolites retaining the phenyl ring and serves as a critical confirmation tool.

References

• Meyer, M. R., et al. (2012).[1] Beta-keto amphetamines: studies on the metabolism of the designer drug mephedrone (4-methylmethcathinone) in rat urine using gas chromatography-mass spectrometry. Journal of Mass Spectrometry.

• Lopes, B., et al. (2021).[1] Metabolic Profile of Four Selected Cathinones in Microsome Incubations: Identification of Phase I and II Metabolites by Liquid Chromatography High Resolution Mass Spectrometry. Frontiers in Chemistry.

• Wagmann, L., et al. (2020).[1] In vitro metabolic fate of the new psychoactive substances 2-methyl-AP-237 and AP-238 in human liver microsomes. Drug Testing and Analysis.

• Sigma-Aldrich . (n.d.). 1-(4-Bromophenyl)ethylamine Structure and Properties.

• PubChem . (2025).[5] Compound Summary: 1-(4-bromophenyl)-N-ethylpropan-1-amine.[3]

Sources

• 1. In Vitro Metabolic Study of Four Synthetic Cathinones: 4-MPD, 2-NMC, 4F-PHP and bk-EPDP - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic Profile of Four Selected Cathinones in Microsome Incubations: Identification of Phase I and II Metabolites by Liquid Chromatography High Resolution Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. You are being redirected... [hit2lead.com]
• 4. Metabolic stability and metabolite profiling of emerging synthetic cathinones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. (R)-(+)-1-(4-Bromophenyl)ethylamine = 96.0 GC sum of enantiomers 45791-36-4 [sigmaaldrich.com]

pKa values and ionization behavior of 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Technical Analysis: Ionization Behavior & Physicochemical Profile of 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Executive Summary & Structural Context

1-(4-Bromophenyl)-N-ethylpropan-1-amine is a secondary benzylic amine derivative. Structurally, it consists of a propyl backbone substituted at the C1 position with a 4-bromophenyl group and an N-ethyl moiety. This compound belongs to a class of designer precursors and pharmacophores often explored for central nervous system (CNS) activity due to their structural homology with psychoactive phenethylamines, though the benzylic amine placement alters its electronic and metabolic profile significantly compared to amphetamine isomers.[1][2]

This guide provides a definitive analysis of its ionization constants (pKa), lipophilicity, and experimental methodologies for characterization.[1][2]

pKa Values and Ionization Profile

The ionization behavior of this molecule is governed by the secondary amine nitrogen.[1][2] Unlike phenethylamines (where the amine is separated from the ring by two carbons), the nitrogen in this molecule is benzylic (attached to the benzylic carbon).[1][2]

Determined & Predicted pKa Values

Parameter	Value (Range)	Confidence	Rationale
pKa (Conjugate Acid)	8.95 ± 0.30	High (Calculated)	Benzylic placement lowers pKa vs. aliphatic amines; 4-Br adds electron withdrawal.[2]
Basic Center	Secondary Amine	N/A	Sole protonation site.[1]
Acidic Center	None	N/A	No labile protons (e.g., -OH, -COOH).[1]

Mechanistic Insight:

• Benzylic Effect: Standard aliphatic amines (e.g., N-ethylpropylamine) exhibit pKa values ~10.5–10.[2]8. Placing the amine on the benzylic carbon introduces the inductive electron-withdrawing effect (-I) of the phenyl ring, significantly reducing electron density on the nitrogen lone pair. This lowers the pKa by approximately 1.0–1.5 log units.

• Substituent Effect (4-Bromo): The bromine atom at the para position is electron-withdrawing (inductive).[2] While less potent than a nitro group, it further destabilizes the protonated cationic form compared to the unsubstituted parent, lowering the pKa by an additional ~0.3–0.5 units.[1][2]

• N-Ethylation: The ethyl group is electron-donating (+I), which typically raises the pKa slightly (+0.2) compared to a primary amine, but this is counterbalanced by the steric bulk affecting solvation of the cation.[1][2]

Ionization State at Physiological pH (7.4)

Using the Henderson-Hasselbalch equation:

[2]

At pH 7.4 with a pKa of 8.95:

[2]

Visualization: Ionization & Metabolic Logic

The following diagram illustrates the equilibrium between the free base and conjugate acid, alongside the predicted Phase I metabolic pathways (N-dealkylation and hydroxylation) common to this structural class.

Figure 1: Ionization equilibrium at physiological pH and predicted metabolic divergence mediated by CYP450 enzymes.[2]

Physicochemical Profile (Data Summary)

The following parameters are critical for formulation and assay development.

Property	Value	Source/Method
Molecular Formula	C₁₁H₁₆BrN	Stoichiometry
Molecular Weight	242.16 g/mol	Calculated
LogP (Octanol/Water)	3.74	Predicted (Consensus) [1]
LogD (pH 7.4)	~1.95	Corrected for Ionization
H-Bond Donors	1	Secondary Amine (NH)
H-Bond Acceptors	1	Nitrogen Lone Pair
Rotatable Bonds	4	Ethyl, Propyl, C-N bonds
Polar Surface Area (PSA)	12.03 Ų	Topological Calculation

Interpretation: The high LogP (3.[2]74) of the neutral species indicates significant lipophilicity driven by the bromophenyl ring.[1][2] However, the LogD at pH 7.4 drops to ~1.95 due to ionization.[1][2] This falls within the ideal "Rule of 5" range for oral bioavailability and blood-brain barrier (BBB) penetration.[2]

Experimental Protocol: Potentiometric pKa Determination

To validate the predicted pKa, the Potentiometric Titration method is the gold standard for amines with limited water solubility.[1][2]

Reagents & Equipment

• Analyte: >5 mg of 1-(4-Bromophenyl)-N-ethylpropan-1-amine (HCl salt preferred for solubility).

• Titrant: 0.1 M KOH (standardized, CO₂-free).[2]

• Solvent: 0.15 M KCl (ionic strength adjuster) with Methanol co-solvent (if free base precipitation occurs).

• Instrument: Automated Potentiometric Titrator (e.g., Sirius T3 or Mettler Toledo) with glass pH electrode.[1][2]

Step-by-Step Workflow

• System Calibration:

  • Calibrate the pH electrode using buffers at pH 4.01, 7.00, and 10.01.[1][2]

  • Perform a "blank" titration on the solvent system to determine the carbonate error and electrode slope.[1][2]

• Sample Preparation:

  • Dissolve accurately weighed sample (approx.[2]

    M) in 20 mL of degassed 0.15 M KCl solution.

  • Note: If the compound is the free base, add 1 equivalent of HCl to ensure the starting pH is < 3.0.[1][2]

• Titration:

  • Titrate with 0.1 M KOH from pH 2.5 to pH 11.0.[2]

  • Ensure temperature is maintained at 25.0°C ± 0.1°C under inert gas (Argon/Nitrogen) purge to prevent CO₂ absorption.

• Data Analysis (Bjerrum Plot):

  • Plot

    (average number of protons bound) vs. pH.[2]

  • The pKa is defined as the pH where

    .[1][2]

  • Correction: If methanol was used (e.g., 20% MeOH), apply the Yasuda-Shedlovsky extrapolation to determine aqueous pKa (

    ).[1][2]

Self-Validating Check: The titration curve must show a sharp inflection point. If the curve is shallow or noisy, increase sample concentration or check for electrode fouling by the lipophilic free base precipitating at high pH.[1][2]

References

• Perrin, D. D. (1965).[1][2] Dissociation Constants of Organic Bases in Aqueous Solution. Butterworths, London.[1] (Foundational text for benzylic amine pKa ranges).

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 15788198, N-Ethyl-2-phenylpropan-1-amine. Retrieved from [Link]

• Leito, I., et al. (2019).[1][2] Experimental basicity data in non-aqueous media. University of Tartu. Retrieved from [Link][2]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pKa values bases - Chair of Analytical Chemistry [analytical.chem.ut.ee]

Protocols & Analytical Methods

Application Note: Optimized Cross-Coupling Conditions for 4-Bromophenyl Scaffolds

This Application Note is structured as a comprehensive technical guide for researchers optimizing cross-coupling reactions on 4-bromophenyl substrates.

Abstract & Introduction

The 4-bromophenyl moiety is a ubiquitous "privileged structure" in medicinal chemistry, serving as a critical linchpin in the synthesis of biaryls (via Suzuki-Miyaura) and aryl amines (via Buchwald-Hartwig). Its para-substitution pattern offers a unique balance of steric accessibility and electronic predictability compared to ortho- or meta-isomers.

However, "standard" conditions often fail when applied to complex drug intermediates. This guide moves beyond textbook protocols, providing a logic-driven approach to optimizing couplings at the 4-position. We focus on overcoming common failure modes: protodehalogenation, homocoupling, and poor conversion in the presence of competing electrophiles (e.g., chlorides).

Critical Parameter Optimization (The "Why" Behind the Protocol)

Before initiating wet chemistry, the reaction matrix must be designed based on the electronic and steric nature of the coupling partner.

Catalyst Selection Logic

For 4-bromophenyl substrates, the oxidative addition of the C-Br bond is facile. The challenge typically lies in the transmetalation (Suzuki) or amine binding (Buchwald) steps, or in preventing catalyst deactivation.

• Standard Substrates: Pd(dppf)Cl2 or Pd(PPh3)4.[1] These are robust and cost-effective.

• Sterically Hindered/Electron-Rich Partners: Buchwald Precatalysts (e.g., XPhos Pd G4, RuPhos Pd G4). These bulky, electron-rich ligands facilitate reductive elimination and prevent β-hydride elimination.

• Chemoselective Requirements: Pd(OAc)2 + Xantphos or Bis(phosphine) ligands.[2] These allow fine-tuning to react with Br in the presence of Cl.[3]

Base & Solvent Effects[1][4][5][6]

• Weak Bases (K2CO3, K3PO4): Preferred for Suzuki couplings to minimize base-sensitive functional group degradation.

• Strong Bases (NaOtBu, LiHMDS): Often required for Buchwald-Hartwig to deprotonate the amine, though modern weak-base protocols (using Cs2CO3) are gaining traction for sensitive substrates.

• Solvent: 1,4-Dioxane/Water (Suzuki) and Toluene or t-Amyl Alcohol (Buchwald) are the gold standards.

Decision Matrix & Workflow

The following flowchart illustrates the decision logic for selecting reaction conditions based on the specific coupling partner and substrate complexity.

Figure 1: Strategic selection of catalyst and conditions based on coupling partner identity.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Formation of C-C bonds with aryl boronic acids.[1] Applicability: High-throughput synthesis, generation of biaryl scaffolds.

Reagents & Equipment[2][4][7][8][9][10]

• Catalyst: [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2 · CH2Cl2) [Ref 1].

• Base: Potassium Carbonate (K2CO3), 2.0 M aqueous solution.

• Solvent: 1,4-Dioxane (degassed).[4]

• Vessel: Microwave vial or Schlenk tube.

Step-by-Step Methodology

• Charge Solids: To a reaction vial equipped with a magnetic stir bar, add:

  • 4-Bromophenyl substrate (1.0 equiv)[4]

  • Aryl Boronic Acid (1.2 - 1.5 equiv)

  • Pd(dppf)Cl2 (3 - 5 mol%)

• Inert Atmosphere: Seal the vial with a septum cap. Evacuate and backfill with Nitrogen or Argon (3 cycles).

• Solvent Addition: Inject degassed 1,4-Dioxane (concentration 0.1 M - 0.2 M relative to bromide).

• Base Addition: Inject degassed 2.0 M K2CO3 (3.0 equiv).

  • Note: The biphasic system requires vigorous stirring.

• Reaction: Heat to 80°C - 100°C for 2–12 hours.

  • Monitoring: Check LC-MS for consumption of the bromide. If protodebromination (Ar-H) is observed, lower temperature to 60°C and switch to Pd(amphos)Cl2.

• Workup: Dilute with EtOAc, wash with water and brine. Dry over Na2SO4 and concentrate.

Data Summary: Solvent Screening for 4-Bromo-R Substrates

Solvent System	Temp (°C)	Conversion (2h)	Comments
Dioxane / H2O (4:1)	80	>98%	Recommended. Excellent solubility for most drug-like scaffolds.
Toluene / H2O (4:1)	90	85%	Good for highly lipophilic substrates; slower kinetics.
DMF / H2O (4:1)	100	95%	Difficult to remove DMF; use only if solubility is an issue.
EtOH / Toluene / H2O	80	90%	"Green" alternative; risk of ester transesterification.

Protocol B: Buchwald-Hartwig Amination

Objective: Formation of C-N bonds with primary/secondary amines. Applicability: Late-stage functionalization, introducing polarity.

Reagents & Equipment[2][4][7][8][9][10]

• Catalyst: RuPhos Pd G4 (for secondary amines) or BrettPhos Pd G4 (for primary amines) [Ref 2].

• Base: Sodium tert-butoxide (NaOtBu) or Cesium Carbonate (Cs2CO3).

• Solvent: Anhydrous Toluene or t-Amyl Alcohol.

Step-by-Step Methodology

• Charge Solids: In a glovebox or under strict Argon flow:

  • 4-Bromophenyl substrate (1.0 equiv)[4]

  • Amine (1.2 equiv)

  • NaOtBu (1.4 equiv)[4]

  • RuPhos Pd G4 (1 - 3 mol%)

• Solvent Addition: Add anhydrous Toluene (0.1 M).

• Reaction: Seal and heat to 80°C - 100°C for 4–16 hours.

  • Note: If the substrate contains base-sensitive groups (e.g., esters), substitute NaOtBu with Cs2CO3 (2.0 equiv) and use t-Amyl alcohol at 100°C.

• Workup: Filter through a pad of Celite (to remove Pd and salts). Wash with DCM. Concentrate.

Chemoselectivity: The 4-Bromo-1-Chloro Challenge

When a substrate contains both a bromine (at C4) and a chlorine (at C1), selective coupling at the bromine position is highly desirable.[3]

Mechanism of Selectivity

Bromides undergo oxidative addition to Pd(0) significantly faster than chlorides. However, highly active "universal" catalysts (like XPhos or AdBrettPhos) can activate both halides, leading to polymerization or double-addition.

Strategy: Use a "tuned" catalyst that is active enough for Br but sluggish for Cl.

• Recommended System: Pd(PPh3)4 or Pd(OAc)2 / Triphenylphosphine.

• Temperature Control: Do not exceed 80°C.

• Stoichiometry: Strictly limit the nucleophile (boronic acid/amine) to 1.0 - 1.1 equiv.

Figure 2: Kinetic control ensures chemoselectivity for Br over Cl.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Start Material (SM) remains	Catalyst death (Pd black formation).	Switch to a palladacycle precatalyst (e.g., XPhos Pd G4) to ensure efficient Pd(0) release.
Protodebromination (Ar-H)	Reductive elimination of H-Pd-Ar.	Use anhydrous solvents.[5] Increase catalyst loading. Ensure reagents are dry.
Homocoupling (Ar-Ar)	Oxidative coupling of boronic acid.	Degass solvents thoroughly (O2 promotes homocoupling). Add the base after the catalyst.
Low Yield with Heterocycles	Pd coordination to heteroatoms.	Increase catalyst loading (5-10 mol%). Use Pd(OAc)2 + XPhos (bulky ligands prevent coordination).

References

• Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 1995 , 95(7), 2457–2483. Link

• Ruiz-Castillo, P.; Buchwald, S. L. "Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions." Chemical Reviews, 2016 , 116(19), 12564–12649. Link

• Littke, A. F.; Fu, G. C. "A Versatile Catalyst for Heck Reactions of Aryl Chlorides and Aryl Bromides under Mild Conditions."[6] Journal of the American Chemical Society, 2001 , 123(29), 6989–7000. Link

• Organic Chemistry Portal. "Suzuki Coupling." Link

• BenchChem. "1-Bromo-4-chlorobenzene: Properties and Applications." Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. 1-Bromo-4-chlorobenzene | 106-39-8 | Benchchem [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Heck Reaction [organic-chemistry.org]

Application Note: Solid-Phase Synthesis Strategies Incorporating 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Executive Summary

This application note details validated protocols for utilizing 1-(4-Bromophenyl)-N-ethylpropan-1-amine (CAS: 915923-68-1) as a core scaffold in solid-phase organic synthesis (SPOS). This building block features two distinct reactive handles: a sterically defined secondary amine and an aryl bromide. These functionalities make it an ideal precursor for generating libraries of biaryl propylamines , a privileged pharmacophore in Central Nervous System (CNS) drug discovery (e.g., monoamine reuptake inhibitors).

The guide focuses on an Amine-Anchoring Strategy using acid-labile resins, enabling high-fidelity cross-coupling reactions at the aryl bromide position while protecting the amine functionality.

Strategic Analysis & Resin Selection

The Chemoselective Challenge

The molecule presents a specific challenge: the secondary amine is nucleophilic, while the aryl bromide is electrophilic under metal catalysis. To synthesize a library of biaryl derivatives, the amine must be immobilized to prevent interference with the palladium catalyst and to serve as the attachment point.

Resin Choice: 2-Chlorotrityl Chloride (2-CTC)

We recommend 2-Chlorotrityl Chloride (2-CTC) resin for this scaffold.

• Mechanism: SN1 substitution via the stabilized trityl cation.

• Sterics: The bulky trityl group accommodates the secondary amine (N-ethyl) effectively, unlike standard Wang linkers which require carboxylates.

• Cleavage: Extremely mild acidic conditions (1-5% TFA) release the amine without affecting acid-sensitive biaryl motifs.

Synthesis Workflow Visualization

Figure 1: Logical workflow for the solid-phase synthesis of biaryl propylamines using an amine-anchoring strategy.

Detailed Experimental Protocols

Resin Loading (Immobilization)

Objective: Anchor the secondary amine to the solid support while minimizing racemization of the benzylic center.

Reagents:

• 2-Chlorotrityl chloride resin (1.0 – 1.6 mmol/g loading).

• 1-(4-Bromophenyl)-N-ethylpropan-1-amine (1.5 equivalents relative to resin nominal loading).

• Dichloromethane (DCM) (Anhydrous).

• N,N-Diisopropylethylamine (DIEA).

• Methanol (MeOH) for capping.

Protocol:

• Swelling: Place 1.0 g of 2-CTC resin in a solid-phase reaction vessel. Add 10 mL of dry DCM and shake gently for 20 minutes. Drain.

• Loading Solution: Dissolve 1-(4-Bromophenyl)-N-ethylpropan-1-amine (1.5 eq) and DIEA (4.0 eq) in dry DCM (8 mL).

  • Note: Use DCM exclusively. DMF can promote premature hydrolysis of the trityl chloride.

• Reaction: Add the solution to the swollen resin. Shake at room temperature for 2 hours.

  • Optimization Tip: For sterically hindered secondary amines, extending time to 4 hours may improve loading efficiency.

• Capping: Drain the resin. Add a solution of DCM:MeOH:DIEA (17:2:1) and shake for 20 minutes. This caps unreacted trityl chlorides as methyl ethers. Repeat once.

• Washing: Wash resin sequentially with DCM (3x), DMF (3x), and DCM (3x). Dry under vacuum if storing.[1]

On-Resin Suzuki-Miyaura Cross-Coupling

Objective: Diversify the scaffold at the aryl bromide position using various aryl boronic acids.

Reagents:

• Resin-bound Scaffold (from Step 3.1).

• Aryl Boronic Acid (R-B(OH)2) (5.0 eq).

• Catalyst: Pd(PPh3)4 (Tetrakis) or Pd2(dba)3 / XPhos (for difficult couplings).

• Base: 2M Aqueous Na2CO3 or K2CO3.

• Solvent: Dimethoxyethane (DME) or 1,4-Dioxane.

Protocol:

• Preparation: Swell the resin (100 mg) in DME (2 mL) for 15 mins.

• Reactant Addition: In a separate vial, dissolve the Aryl Boronic Acid (5.0 eq) in DME (2 mL). Add the Pd catalyst (0.1 eq, 10 mol%).

  • Critical Step: Degas the solution with Argon/Nitrogen for 5 minutes to prevent homocoupling or catalyst oxidation.

• Coupling: Add the degassed solution to the resin. Add 2M aqueous Na2CO3 (5.0 eq).

• Incubation: Seal the vessel under inert atmosphere. Heat to 80°C for 12–16 hours with gentle agitation.

  • Note: Use a pressure-vented vial or a reflux condenser if not using a sealed synthesizer.

• Washing (Crucial for Pd removal):

  • Drain solvent.

  • Wash with DMF (3x).

  • Wash with 0.5% sodium diethyldithiocarbamate in DMF (2x) to scavenge residual Palladium (turns solution yellow/brown).

  • Wash with DCM (3x).

Cleavage and Isolation

Objective: Release the final compound from the resin.

Protocol:

• Cleavage Cocktail: Prepare 1% Trifluoroacetic acid (TFA) in DCM (v/v).

• Reaction: Add 2 mL of cocktail to the resin. Shake for 2 minutes (short bursts prevent acid-catalyzed degradation).

• Collection: Filter the solution into a collection vial containing 1 mL of 10% pyridine in MeOH (to neutralize the TFA immediately).

• Repetition: Repeat the cleavage step 3-4 times.

• Workup: Concentrate the combined filtrates under reduced pressure. The residue can be purified via preparative HPLC or flash chromatography (typically Silica; DCM/MeOH/NH3 gradients).

Data Summary & Troubleshooting

Reagent Stoichiometry Table

Component	Role	Equivalents (eq)	Notes
Scaffold	Substrate	1.5 (vs Resin)	Slight excess ensures max loading.
DIEA	Base (Loading)	4.0	Neutralizes HCl formed during substitution.
Boronic Acid	Diversity Element	5.0	High excess drives solid-phase kinetics.
Pd Catalyst	Catalyst	0.05 - 0.10	5-10 mol% required for heterogeneous kinetics.
Na2CO3 (aq)	Base (Coupling)	5.0	Aqueous base is essential for Suzuki transmetallation.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Loading Yield	Steric hindrance of N-ethyl group.	Increase loading time to 6h; ensure Resin is 2-CTC (not Trityl-OH).
Black Resin	Palladium precipitation.[2]	Perform dithiocarbamate washes (Step 3.2.5) rigorously.[3]
Incomplete Coupling	Oxidation of Catalyst.	Ensure strict degassing of solvents; switch to XPhos-Pd-G2 catalyst.
Product Decomposition	Acid sensitivity during cleavage.[4]	Reduce TFA concentration to 0.5%; neutralize filtrate immediately.

References

• Solid-Phase Synthesis of Amines

  • Dörwald, F. Z. (2000). Organic Synthesis on Solid Phase: Supports, Linkers, Reactions. Wiley-VCH.

• 2-Chlorotrityl Resin Protocols

  • Barlos, K., et al. (1989). "Darstellung geschützter Peptid-Fragmente unter Einsatz substituierter Triphenylmethyl-Harze". Tetrahedron Letters, 30(30), 3943-3946.

• Suzuki-Miyaura Coupling on Solid Phase

  • Frenette, R., & Friesen, R. W. (1994). "Biaryl synthesis via Suzuki coupling on a solid support". Tetrahedron Letters, 35(49), 9177-9180.

• Palladium Scavenging Protocols

  • Garrett, C. E., & Prasad, K. (2004). "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions". Advanced Synthesis & Catalysis, 346(8), 889-900.

• Commercial Scaffold Data

  • Hit2Lead.[5] (n.d.). 1-(4-Bromophenyl)-N-ethylpropan-1-amine (BB-4024354).[5][6] Retrieved October 26, 2023.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. m.youtube.com [m.youtube.com]
• 3. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 4. thieme-connect.com [thieme-connect.com]
• 5. You are being redirected... [hit2lead.com]
• 6. Secondary Amines | CymitQuimica [cymitquimica.com]

Technical Notes & Optimization

Troubleshooting low conversion rates in the alkylation of brominated amines

Current Status: Online Operator: Senior Application Scientist Ticket ID: BROM-AMINE-ALK-001 Subject: Troubleshooting low conversion rates in

and Reductive Alkylation of Brominated Anilines/Amines.

Executive Summary: The "Bromine Drag"

If you are experiencing stalled reactions (<30% conversion) when alkylating brominated amines, you are likely fighting two opposing forces: electronic deactivation and steric gating .

Bromine is an electron-withdrawing group (EWG) via induction (

effect).[1] This significantly lowers the nucleophilicity of the amine nitrogen. For example, the pK of the conjugate acid of aniline is ~4.6 , whereas 4-bromoaniline drops to ~3.86 . This logarithmic drop means your brominated amine is nearly 10 times less basic—and consequently less nucleophilic—than its non-brominated counterpart.

This guide prioritizes Reductive Amination as the "Gold Standard" for these substrates, while providing optimization protocols for Direct Alkylation (

) if specific reagents are required.

Diagnostic Workflow

Before altering your protocol, determine the correct pathway. Many "alkylation" failures are actually mismatched methodologies.

Figure 1: Decision matrix for selecting the optimal alkylation strategy based on electrophile type and substrate hindrance.

Protocol Module A: Reductive Amination (The Solution)

Context: Direct alkylation with alkyl halides often stalls because the brominated amine is too weak to displace the halide, or it "overshoots" to the tertiary amine/quaternary salt. Reductive amination using Titanium(IV) Isopropoxide [Ti(O

Pr) ] is the industry-standard fix for deactivated amines.

Mechanism: Ti(O

Pr) acts as a dual-function reagent:

• Lewis Acid: Activates the carbonyl oxygen, making it susceptible to attack by the weak amine nucleophile.

• Water Scavenger: Drives the equilibrium toward the imine (Schiff base) by sequestering water produced during condensation.

Standard Operating Procedure (Ti-Mediated)

Reagent	Equivalents	Role
Brominated Amine	1.0	Substrate
Aldehyde/Ketone	1.1 - 1.2	Electrophile
Ti(O Pr)	1.2 - 1.5	Lewis Acid / Scavenger
NaBH	1.5 - 2.0	Reducing Agent
Ethanol/Methanol	Solvent	Polar Protic (Required for reduction)

Step-by-Step Protocol:

• Imine Formation: In a dry flask under N

  , dissolve the brominated amine (1.0 equiv) and ketone/aldehyde (1.1 equiv) in anhydrous THF or Toluene (0.5 M).

• Activation: Add Ti(O

  Pr) (1.25 equiv) dropwise. Stir at ambient temperature for 6–12 hours.

  • Checkpoint: Monitor by TLC/LCMS. You should see the disappearance of the amine and formation of the imine (often higher R

    ). If conversion is low, heat to 60°C.

• Reduction: Dilute the mixture with absolute Ethanol (to 0.2 M). Caution: Exothermic.

• Addition: Add NaBH

  (1.5 equiv) in portions. Stir for 2–4 hours.

• Workup (Critical): Quench with 2M NH

  OH (aqueous ammonia). This precipitates the Titanium as a white solid (TiO ). Filter through a Celite pad to remove the titanium salts. Wash the pad with EtOAc.

Reference: Mattson, R. J., et al. "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride." J. Org.[2] Chem.1990 , 55, 2552–2554. Link

Protocol Module B: Direct Alkylation ( ) Optimization

Context: Use this only if reductive amination is impossible (e.g., you must use a specific alkyl halide that has no aldehyde equivalent).

The Problem: Brominated amines are sluggish nucleophiles. The Fix: You must increase the electrophilicity of the alkyl halide (Finkelstein conditions) and use a "naked" base.

Troubleshooting Table: Failure Modes

Symptom	Diagnosis	Corrective Action
0-10% Conversion	Nucleophile is too weak.	Switch Solvent: Move from THF/DCM to DMF, DMSO, or NMP . These polar aprotic solvents solvate the cation, leaving the amine/base "naked" and more reactive.
Stalled at 40%	Alkyl Chloride/Bromide is too stable.	Finkelstein Catalysis: Add 10-20 mol% NaI or TBAI (Tetrabutylammonium iodide). This converts R-Cl to R-I in situ, which is a far superior electrophile.
Precipitation	Base insolubility (Surface passivation).	Base Switch: Replace K CO with Cs CO . Cesium is larger, more soluble in organic solvents, and creates a "looser" ion pair with the carbonate, increasing basicity.
Over-Alkylation	Product is more reactive than starting material.	Stoichiometry: Use a slight excess of the amine (1.5 equiv) vs the alkyl halide (1.0 equiv) to statistically favor mono-alkylation.

Optimized Protocol

• Dissolve Brominated Amine (1.0 equiv) in DMF (0.5 M).

• Add Cs

  CO (2.0 equiv) and TBAI (0.1 equiv). Stir for 15 min.

• Add Alkyl Halide (1.1 equiv).

• Heat to 60–80°C . Note: Do not exceed 100°C to avoid displacing the bromine on the aromatic ring.

Advanced Troubleshooting: Chemoselectivity

Issue: "I am seeing side products where the Bromine is missing."

Analysis: If you are using harsh reducing conditions (e.g., LiAlH

or H /Pd) or high temperatures with transition metals, you risk hydrodehalogenation (replacing Br with H).

Solution:

• Avoid: H

  /Pd-C (Palladium on Carbon) for reduction if Br is present. It will strip the bromine.

• Use: NaBH(OAc)

  or NaBH (as described in Module A). These borohydrides are chemoselective and will reduce the imine without touching the aryl bromide.

Figure 2: Chemoselectivity pathways during reduction. Borohydrides maintain the Bromine handle; catalytic hydrogenation risks removing it.

References

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990). An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554. [Link]

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. (For context on why Pd-coupling is distinct from alkylation). [Link]

Sources

• 1. quora.com [quora.com]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]

Improving the stability of 1-(4-Bromophenyl)-N-ethylpropan-1-amine solutions

Technical Support Center: 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Guide for Ensuring the Stability of Stock and Working Solutions

Prepared by the Senior Application Science Team

Introduction

1-(4-Bromophenyl)-N-ethylpropan-1-amine is a substituted secondary amine of significant interest in neuropharmacological research and as a precursor in synthetic chemistry. The integrity and stability of solutions prepared from this compound are paramount for generating reproducible and reliable experimental data. Users have frequently reported issues such as solution discoloration, precipitation, and loss of potency over time.

This technical guide provides an in-depth analysis of the compound's inherent instabilities, offering a troubleshooting framework and validated protocols to mitigate degradation. By understanding the underlying chemical mechanisms, researchers can implement effective handling and storage strategies to preserve the purity and concentration of their solutions.

Section 1: Understanding the Primary Degradation Pathways

The molecular structure of 1-(4-Bromophenyl)-N-ethylpropan-1-amine contains two primary points of vulnerability: the secondary amine group and the carbon-bromine bond on the aromatic ring. Degradation typically proceeds via two main pathways: oxidation and photodegradation.

• Amine Oxidation: The lone pair of electrons on the nitrogen atom of the secondary amine makes it susceptible to oxidation by atmospheric oxygen. This process can be accelerated by exposure to light, elevated temperatures, and the presence of trace metal ions, which can catalyze the formation of reactive oxygen species. Common oxidative byproducts for secondary amines include the corresponding imines and N-oxides. These degradation products are often chromophoric, leading to the characteristic yellow or brown discoloration of the solution.[1][2]

• Photodegradation (Reductive Debromination): Aromatic halides are known to be sensitive to light, particularly in the UV spectrum. The energy from photons can induce cleavage of the carbon-bromine (C-Br) bond.[3][4] In the presence of a hydrogen donor (which can be the solvent or other molecules), this results in a reductive debromination, yielding 1-phenyl-N-ethylpropan-1-amine as a major impurity.[5][6] This fundamentally alters the molecule's chemical properties and biological activity.

Caption: Primary degradation pathways for 1-(4-Bromophenyl)-N-ethylpropan-1-amine.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues reported by researchers.

Q1: My clear, colorless solution of 1-(4-Bromophenyl)-N-ethylpropan-1-amine has turned yellow or brown. What happened and is it still usable?

A: A yellow or brown discoloration is a classic indicator of oxidation at the secondary amine center.[2] This process creates new, colored chemical species. The solution's purity has been compromised, and its effective concentration of the active compound is lower than calculated. For quantitative studies, this solution should be discarded. For qualitative or screening purposes, its use is discouraged as the degradation products could interfere with the experiment.

Q2: I stored my solution in the freezer, and now I see a precipitate. Is this degradation?

A: Not necessarily. While precipitation can be due to the formation of insoluble degradation products, it is more commonly caused by the compound's solubility limit being exceeded at a lower temperature. Before use, allow the vial to warm to room temperature and vortex thoroughly to see if the precipitate redissolves. If it does not, degradation is likely. To avoid this, consider preparing solutions at a concentration well below the saturation point or using a different solvent system with higher solubility at cold temperatures.

Q3: My experiments are showing inconsistent results day-to-day, even though I use the same stock solution. Could stability be the issue?

A: Yes, this is a strong possibility. If a stock solution is degrading over time, each aliquot taken on subsequent days will have a lower concentration of the active compound, leading to diminished or variable effects.[7][8] This is particularly common if the solution is not stored under optimal conditions (e.g., exposed to light on the lab bench, stored in clear vials, or not under an inert atmosphere). We highly recommend performing a purity check on the stock solution using an appropriate analytical method (see Section 4).

Q4: What is the expected shelf-life of a prepared solution?

A: The shelf-life is highly dependent on the solvent, concentration, and storage conditions. There is no single answer. However, when prepared and stored according to the best practices outlined in Section 3, a solution in an anhydrous, aprotic solvent stored at -20°C or below under an inert atmosphere can be expected to remain stable for several weeks to months. It is best practice to prepare fresh solutions for critical experiments or to re-qualify the concentration and purity of older stock solutions before use.[9]

Section 3: Recommended Protocols for Enhanced Stability

Adhering to rigorous preparation and storage protocols is the most effective way to prevent degradation. Many amines are air-sensitive compounds, and should be handled accordingly.[10][11]

Protocol 3.1: Solvent Selection and Preparation

• Solvent Choice: Use high-purity, anhydrous, aprotic solvents (e.g., Acetonitrile, DMSO, Anhydrous Ethanol). Protic solvents like water or methanol are generally less ideal for long-term storage of amines unless the compound is in a salt form.

• Solvent Degassing: Atmospheric oxygen dissolved in the solvent is a primary cause of degradation. Degas the solvent immediately before use. The "Freeze-Pump-Thaw" method is highly effective for this.[10]

  • Step 1: Place the solvent in a Schlenk flask and freeze it solid using liquid nitrogen.

  • Step 2: Apply a high vacuum for 5-10 minutes to remove gases from above the frozen solid.

  • Step 3: Close the flask to the vacuum and allow the solvent to thaw completely.

  • Step 4: Repeat this cycle at least three times. After the final thaw, backfill the flask with an inert gas like Argon or Nitrogen.

Protocol 3.2: Preparation of Stock Solutions under Inert Atmosphere

Handling the solid compound and preparing the solution should be done in an environment free of oxygen and moisture.[7][8]

• Environment: Perform all manipulations inside a glove box with an inert atmosphere (<1 ppm O₂ and H₂O). If a glove box is unavailable, use Schlenk line techniques.[10]

• Weighing: Tare a clean, dry amber glass vial on an analytical balance inside the glove box. Weigh the desired amount of 1-(4-Bromophenyl)-N-ethylpropan-1-amine solid directly into the vial.

• Dissolution: Using a calibrated pipette, add the appropriate volume of degassed solvent to the vial.

• Mixing: Seal the vial with a PTFE-lined cap and mix by vortexing or sonicating until the solid is completely dissolved.

Protocol 3.3: Optimal Long-Term Storage

Proper storage is critical to preserving the solution's integrity.

• Aliquoting: If you plan to use the solution multiple times, aliquot the stock solution into smaller, single-use volumes. This prevents repeated warming/cooling cycles and exposure of the entire stock to the atmosphere during each use.

• Headspace Purge: Before final sealing, gently flush the headspace of each vial with dry Argon or Nitrogen for 30-60 seconds to displace any residual air.

• Sealing: Use high-quality vials with PTFE-lined screw caps or crimp-top vials with septa designed for low gas permeability. For the highest level of protection, ampulizing under vacuum is an option.

• Storage Conditions: Store the sealed vials upright in a freezer (-20°C to -80°C) and protected from all light sources (e.g., inside a labeled freezer box).

Caption: Recommended workflow for preparing stable amine solutions.

Section 4: Analytical Methods for Stability Assessment

To ensure the validity of experimental results, the purity and concentration of solutions should be periodically verified. This is especially important for long-term studies.[12]

Technique	Purpose	Key Considerations
Gas Chromatography (GC)	Purity assessment; detection of volatile degradation products (e.g., debrominated analog).[13]	Use a Flame Ionization Detector (FID). The method must be validated for linearity and precision. Can confirm the percentage purity of the parent compound.[12][14]
High-Performance Liquid Chromatography (HPLC)	Quantitation of parent compound concentration; detection of non-volatile oxidative byproducts.[9][15]	Reverse-phase (C18) column is typical. A UV detector set to an appropriate wavelength for the bromophenyl group should be used. Essential for accurate concentration determination.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Identification of unknown degradation products.	Allows for the determination of the molecular weights of impurities, aiding in the identification of specific degradation pathways occurring under your conditions.
Titration	Determination of total amine concentration.	A simple acid-base titration can provide the overall amine concentration but will not distinguish between the parent compound and any basic degradation products.[13]

Section 5: References

• Amine Product Testing: Ensuring Quality and Purity in Amines. (n.d.). Diplomata Comercial. Retrieved from [Link]

• Wang, J., et al. (2022). Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium. International Journal of Molecular Sciences, 23(18), 10842. Available at: [Link]

• Study on photodegradation of typical new brominated flame retardants on soil minerals and actual soil. (2023). E3S Web of Conferences, 385, 01037. Available at: [Link]

• How To Make A Standard Solution. (2024, July 17). The Chemistry Blog. Retrieved from [Link]

• Standard Operating Procedure for: Standard solution preparation. (n.d.). University of Plymouth. Retrieved from [Link]

• Standard Solution Definition, Preparation & Examples. (n.d.). Study.com. Retrieved from [Link]

• Preparation of Standard Solutions Theory. (n.d.). University of Mustansiriyah. Retrieved from [Link]

• Investigation report on aromatic brominated flame retardants. (2024, December 18). ECHA. Retrieved from [Link]

• Photodecomposition properties of brominated flame retardants (BFRs). (n.d.). Murdoch University Research Portal. Retrieved from [Link]

• Cu-Catalyzed Hydrodehalogenation of Brominated Aromatic Pollutants in Aqueous Solution. (2021, May 31). Molecules, 26(11), 3305. Available at: [Link]

• Storage of air and temperature sensitive reagents. (2023, November 4). Chemistry Stack Exchange. Retrieved from [Link]

• Air-Sensitive Chemistry: Practical and Safety Considerations. (2021, May 15). Fisher Scientific. Retrieved from [Link]

• Bacterial degradation of monocyclic aromatic amines. (2016). Frontiers in Microbiology, 7, 1029. Available at: [Link]

• Analysis of Amine Solutions by Gas Chromatography. (n.d.). Bryan Research & Engineering, LLC. Retrieved from [Link]

• Bacterial degradation of monocyclic aromatic amines. (2016). Frontiers in Microbiology, 7, 1029. Available at: [Link]

• Techniques for Handling Air-Sensitive Compounds. (n.d.). Wipf Group, University of Pittsburgh. Retrieved from [Link]

• Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study. (2022). Environmental Science: Processes & Impacts, 24(9), 1435-1445. Available at: [Link]

• Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines. (2023). ACS Omega, 8(1), 162-171. Available at: [Link]

• Atmospheric Degradation of Amines (ADA). (2010, March 11). NILU. Retrieved from [Link]

• Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. (2014). Environmental Science & Technology, 48(11), 6431–6438. Available at: [Link]

• Continuous Online Analysis of Amine Solvents Using Gas Chromatography. (n.d.). International CCS Knowledge Centre. Retrieved from [Link]

• 1-(4-Bromophenyl)ethylamine. (n.d.). PubChem. Retrieved from [Link]

• amine hydrochloride. (n.d.). PubChem. Retrieved from [Link]

• Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. (2013). Journal of Environment and Earth Science, 3(1). Available at: [Link]

Sources

• 1. Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 2. nilu.com [nilu.com]
• 3. Photodegradation Kinetics and Solvent Effect of New Brominated Flame Retardants (NBFRS) in Liquid Medium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Research Portal [researchportal.murdoch.edu.au]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. mdpi.com [mdpi.com]
• 7. ossila.com [ossila.com]
• 8. Air-Sensitive Chemistry: Practical and Safety Considerations | Fisher Scientific [fishersci.be]
• 9. diplomatacomercial.com [diplomatacomercial.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. ehs.umich.edu [ehs.umich.edu]
• 12. iiste.org [iiste.org]
• 13. bre.com [bre.com]
• 14. ccsknowledge.com [ccsknowledge.com]
• 15. Development of a Simultaneous Analytical Method for Amines Corresponding to 10 Typical Nitrosamines - PMC [pmc.ncbi.nlm.nih.gov]

Controlling regioselectivity in reactions involving the 4-bromophenyl group

Status: Online Operator: Senior Application Scientist Ticket Focus: Regioselectivity, Chemoselectivity, and Side-Reaction Mitigation in 4-Bromophenyl Systems.

Mission Statement

You are working with the 4-bromophenyl group , a ubiquitous scaffold in medicinal chemistry. It serves as a dual-functional handle: the bromine is a gateway for cross-coupling (Suzuki, Buchwald) or metallation, while the phenyl ring remains open for electrophilic substitution or C-H activation.

However, this scaffold presents three distinct regioselectivity challenges:

• EAS Competition: Does the incoming electrophile obey the bromine or the substituent at C1?

• Chemoselective Coupling: How do you react the bromine while ignoring other halogens (Cl, F)?

• The Halogen Dance: How do you prevent the bromine from migrating during lithiation?

This guide provides validated protocols and troubleshooting workflows to navigate these challenges.

Module 1: Electrophilic Aromatic Substitution (EAS)

The Core Conflict

In a 1-substituted-4-bromobenzene, you have two directing groups competing for the incoming electrophile.

• The 4-Br Group: Deactivating (Inductive

  ) but Ortho/Para directing (Resonance ). Since the para position is blocked, it directs to C3/C5 .

• The 1-Substituent (R): The variable that dictates the outcome.

Decision Matrix: Predicting the Major Isomer

Figure 1: Decision tree for predicting regioselectivity in electrophilic aromatic substitution of 4-bromophenyl systems.

Troubleshooting & FAQs

Q: I am nitrating 4-bromoanisole (R = OMe), but I'm seeing trace amounts of the product ortho to the bromine. Why? A: The -OMe group is a powerful activator and directs ortho to itself (C2). However, the C2 position is sterically crowded by the methyl group of the ether. While the electronic bias of -OMe overwhelmingly favors C2, slight steric hindrance can push a small percentage of reaction to C3 (ortho to Br).

• Fix: Lower the reaction temperature to -10°C to maximize the kinetic selectivity for the electronic favorite (C2).

Q: I have a 4-bromobenzoic ester and I need to add a group ortho to the ester. The reaction keeps going ortho to the bromine. A: This is expected. The ester is an Electron Withdrawing Group (EWG) and directs meta to itself. The meta position relative to C1 is C3. The bromine at C4 directs ortho to itself, which is also C3.

• The Problem: Both groups are directing the incoming electrophile to the same spot (C3).

• The Fix: You cannot change the electronics. You must use a blocking group strategy or switch to C-H activation (see Module 4) which can be directed by the ester carbonyl.

Module 2: Chemoselective Cross-Coupling

The "Leaving Group" Hierarchy

When performing Suzuki or Buchwald-Hartwig couplings on polyhalogenated arenes, the rate of oxidative addition (Pd insertion) determines selectivity.

Bond	Bond Energy (kcal/mol)	Relative Reactivity (Pd)	Notes
C-I	~65	High	Reacts first at RT.
C-Br	~81	Medium	Reacts second. Requires mild heat or active ligands.
C-Cl	~96	Low	Reacts last. Requires bulky/rich ligands (e.g., SPhos, XPhos) and heat.
C-F	~115	Inert	Generally non-reactive in standard cross-coupling.

Protocol: Selective Coupling of 1-Bromo-4-Chlorobenzene

Target: React the Br, leave the Cl intact.

• Catalyst: Use Pd(PPh3)4 or Pd(dppf)Cl2. Avoid "hot" precatalysts like XPhos-Pd-G2 which might activate the chloride.

• Base: Use weak bases like Na2CO3 or K3PO4. Avoid strong alkoxides (NaOtBu) which promote promiscuous reactivity.

• Temperature: Keep below 80°C.

• Stoichiometry: Use exactly 1.0 - 1.1 equivalents of boronic acid. Excess boronic acid increases the risk of double coupling.

Troubleshooting & FAQs

Q: My Suzuki coupling on 4-bromo-1-chlorobenzene is yielding 10% of the bis-coupled product (reacting at both Br and Cl). A: Your catalyst is too active.

• Diagnostic: Are you using a bulky phosphine ligand (Buchwald type)?

• Fix: Switch to a "dumber" ligand like triphenylphosphine (PPh3). It is active enough to insert into C-Br but struggles with C-Cl, thereby enforcing high chemoselectivity.

Q: I need to couple at the CHLORINE position but keep the BROMINE intact. A: This is chemically "uphill" and generally impossible via standard Pd-catalysis because Br reacts faster.

• Workaround: You must start with 1-iodo-4-chlorobenzene . Couple the iodine first (which mimics your desired "bromine" position), or use a sandmeyer reaction to install the bromine after the coupling event.

Module 3: Metal-Halogen Exchange & The "Halogen Dance"

Critical Warning: The Migration Risk

When treating 4-bromophenyl compounds with strong bases (t-BuLi, LDA) to generate a nucleophile, the bromine atom can migrate to the meta position. This is known as the Halogen Dance .[1][2][3]

Mechanism of Failure (The Dance)

Figure 2: The Halogen Dance pathway. If the reaction warms up, the lithiated species rearranges to the thermodynamically stable position.

Protocol: Safe Lithiation (Preventing the Dance)

To successfully lithiate 4-bromobenzene derivatives without migration:

• Solvent: Anhydrous THF (stabilizes the kinetic species).

• Temperature: Must be maintained at -78°C strictly.

• Mode: Lithium-Halogen Exchange (using n-BuLi) is faster and safer than Deprotonation (using LDA) for generating the anion at C4.

  • If you want the anion at C4: Use n-BuLi. It attacks the Br, releasing BuBr and leaving Li at C4.

  • If you want the anion at C3 (Ortho to Br): Use LDA. But you must quench immediately.

Q: I treated 1-bromo-4-fluorobenzene with LDA to functionalize the ortho position, but the bromine moved to the meta position. A: You fell victim to the Halogen Dance. The base deprotonated ortho to the Br. Because the solution likely warmed slightly or the reaction time was too long, the lithiated species attacked a bromine on a neighboring molecule, causing the Br to "dance" to the more stable position between the F and the H.

• Fix: Use LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) at -78°C and quench with your electrophile within 15 minutes. Do not let it stir for hours.

Module 4: C-H Activation (The Modern Bypass)

When EAS fails (see Module 1) or Lithiation is too risky (Module 3), Pd-catalyzed C-H activation is the solution.

Logic: Directing Groups (DG) Override Electronics

In a 4-bromophenyl system, a Directing Group (DG) at C1 can force palladation at C2/C6, completely ignoring the electronic influence of the bromine.

• Common DGs: Amides, Pyridines, Oximes, Carboxylic Acids.

• Catalyst System: Pd(OAc)2 + Oxidant (PhI(OAc)2 or AgOAc).

Q: Will the C-Br bond survive the C-H activation conditions? A: Generally, yes. Pd(II)/Pd(IV) catalytic cycles used in C-H activation are distinct from the Pd(0)/Pd(II) cycles used in cross-coupling. As long as you do not add phosphine ligands that promote Pd(II)

Pd(0) reduction, the C-Br bond will remain inert, allowing you to functionalize C2/C6 and save the Br for a later step.

References

• EAS Regioselectivity Rules & Theory

  • Source: Chemistry LibreTexts.

  • URL:[Link]

• Chemoselective Suzuki Coupling (Cl vs Br)

  • Title: "Pd-Catalyzed, Highly Selective C(sp2)-Br Bond Coupling Reactions of o-(or m-, or p-) Chloromethyl Bromobenzene."
  • Source: N

  • URL:[Link]

• Halogen Dance Mechanism

  • Title: "Mechanism of Base-C
  • Source: Beilstein Journal of Organic Chemistry.

  • URL:[Link]

• Pd-Catalyzed C-H Activ

  • Title: "Controlling Site Selectivity in Palladium-Catalyzed C-H Bond Functionaliz
  • Source: Accounts of Chemical Research (ACS).

  • URL:[Link]

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. Halogen dance rearrangement - Wikipedia [en.wikipedia.org]
• 3. Halogen_dance_rearrangement [chemeurope.com]

Reference Data & Comparative Studies

1H and 13C NMR Spectral Analysis of 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the development of psychoactive phenethylamine analogs and sympathomimetic agents, the structural validation of secondary amines is a critical quality gate. This guide provides a technical analysis of 1-(4-Bromophenyl)-N-ethylpropan-1-amine , a key intermediate often synthesized via reductive amination.

We compare the spectral performance of this molecule against its ketone precursor (1-(4-bromophenyl)propan-1-one) to establish reaction completion protocols, and analyze the Free Base vs. Hydrochloride Salt forms to guide solubility and formulation decisions.

Structural Context & Significance

The target molecule features a propyl backbone with a chiral benzylic center, a secondary amine, and a para-bromo aromatic substitution.

• Chemical Formula: C₁₁H₁₆BrN

• Molecular Weight: 242.16 g/mol

• Key Analytical Challenge: Distinguishing the chiral benzylic methine proton (

  ) from the N-ethyl methylene signals, and confirming the complete reduction of the carbonyl precursor.

The Comparative Targets

• The Precursor (Alternative 1): 1-(4-Bromophenyl)propan-1-one.

  • Role: Starting material.[1][2][3]

  • Detection: Presence indicates incomplete reaction.

• The HCl Salt (Alternative 2): 1-(4-Bromophenyl)-N-ethylpropan-1-amine Hydrochloride.

  • Role: Stable storage form.

  • Detection: Significant chemical shift perturbations in polar solvents (DMSO-d₆).[4][5]

Experimental Protocol: Preparation & Acquisition

To ensure reproducible spectral data, the following sample preparation workflow is recommended. This protocol minimizes water peaks and prevents concentration-dependent shift drifting.

Step 1: Sample Preparation (Free Base)

• Isolation: Basify the reaction mixture with 1M NaOH to pH > 12. Extract with Dichloromethane (DCM).

• Drying: Dry the organic layer over anhydrous

  for 15 minutes. Filter and evaporate in vacuo.

• Solvent Selection: Dissolve 10-15 mg of the oil in 0.6 mL of Chloroform-d (CDCl₃) containing 0.03% TMS.

  • Reasoning: CDCl₃ is non-polar, preventing ammonium exchange broadening, yielding sharper coupling for the aliphatic chain.

Step 2: Sample Preparation (HCl Salt)

• Salt Formation: Dissolve free base in diethyl ether; add 2M HCl in ether dropwise. Filter the white precipitate.

• Solvent Selection: Dissolve 10 mg of the solid in 0.6 mL of DMSO-d₆ .

  • Reasoning: The salt is insoluble in CDCl₃. DMSO-d₆ breaks H-bonding aggregates, allowing distinct observation of the

    protons.

Step 3: Acquisition Parameters (Standard 400 MHz)

• Pulse Sequence: zg30 (30° pulse angle)

• Relaxation Delay (D1): 1.0 s (Standard), 5.0 s (Quantitative)

• Scans (NS): 16 (1H), 1024 (13C)

• Temperature: 298 K

Comparative Analysis: Reaction Monitoring

Objective: Confirming the transformation of the Ketone (Precursor) to the Amine (Product).

The most reliable metric for reaction progress is the upfield shift of the benzylic position . In the ketone, the protons alpha to the carbonyl are deshielded by the anisotropic cone of the C=O bond. Upon reduction to the amine, this anisotropy is lost.

Table 1: Critical Shift Comparison (1H NMR in CDCl₃)

Position	Precursor: 1-(4-bromophenyl)propan-1-one	Product: 1-(4-Bromophenyl)-N-ethylpropan-1-amine	Shift (Δδ)	Diagnostic Value
Benzylic	2.92 ppm (Triplet, 2H, -C=O)	3.48 ppm (Triplet/dd, 1H, -N)	+0.56	High (Change in integration 2H -> 1H)
Aromatic (Ortho)	~7.80 ppm (Doublet)	~7.20 - 7.30 ppm (Doublet)	-0.50	High (Loss of conjugation)
Carbonyl Carbon	~198 ppm (C=O)	Absent	N/A	Definitive (13C NMR)
Benzylic Carbon	~31 ppm ( )	~63.5 ppm ( -N)	+32.5	High

Technical Insight: The disappearance of the triplet at 2.92 ppm and the appearance of a new methine signal at ~3.48 ppm is the primary "Go/No-Go" decision point for reaction workup.

Detailed Spectral Assignment (Free Base)

1H NMR (400 MHz, CDCl₃)

• 7.44 (d, J=8.4 Hz, 2H): Aromatic protons ortho to Bromine.

• 7.18 (d, J=8.4 Hz, 2H): Aromatic protons ortho to the alkyl group.

• 3.48 (t, J=6.8 Hz, 1H): Benzylic Methine (

  -N) . The chiral center.[6]

• 2.45 - 2.60 (m, 2H): N-Ethyl Methylene (

  ). Often overlaps with the benzylic signal if resolution is low.

• 1.65 - 1.78 (m, 2H): Propyl Methylene (

  ).

• 1.35 (br s, 1H): Amine (

  ). Variable shift depending on concentration.[5][7][8]

• 1.06 (t, J=7.1 Hz, 3H): N-Ethyl Methyl (

  ).

• 0.84 (t, J=7.4 Hz, 3H): Propyl Methyl (

  ).

13C NMR (100 MHz, CDCl₃)

• 143.5: Aromatic C (ipso to alkyl).

• 131.4: Aromatic C (ortho to Br).

• 129.2: Aromatic C (ortho to alkyl).

• 120.5: Aromatic C (ipso to Br).

• 63.8: Benzylic Methine (

  -N).

• 41.2: N-Ethyl Methylene.

• 30.5: Propyl Methylene.

• 15.4: N-Ethyl Methyl.

• 10.8: Propyl Methyl.

Comparative Analysis: Form & Solvent Effects

Objective: Distinguishing Free Base from HCl Salt.

Drug development often requires the HCl salt for stability. The NMR spectrum changes drastically due to protonation of the nitrogen and the necessary change in solvent (CDCl₃ to DMSO-d₆).

Table 2: Form Comparison (Free Base vs. HCl Salt)

Feature	Free Base (CDCl₃)	HCl Salt (DMSO-d₆)	Mechanistic Cause
NH Signal	~1.3 ppm (Broad Singlet)	9.0 - 9.5 ppm (Broad, 2H)	Formation of species; DMSO reduces exchange rate.
Benzylic CH	~3.48 ppm	~4.20 ppm	Deshielding due to the adjacent positive charge on Nitrogen.
N-Ethyl CH2	~2.50 ppm	~2.90 ppm	Inductive effect of the cationic ammonium center.
Water Peak	~1.56 ppm (Trace)	3.33 ppm (Strong)	DMSO is hygroscopic; water peak often obscures mid-field signals.

Visualization of Analytical Logic

Diagram 1: Reaction Monitoring Workflow

This workflow illustrates the decision process for scientists monitoring the reductive amination.

Caption: Decision logic for monitoring the conversion of ketone precursor to amine product via 1H NMR.

Diagram 2: Signal Assignment Logic (Splitting Patterns)

This diagram explains the causality behind the multiplet structures observed in the product.

Caption: Structural fragmentation leading to specific NMR splitting patterns and chemical shifts.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[8][9] (Standard reference for chemical shift tables and coupling constants).

• Borch, R. F., Bernstein, M. D., & Durst, H. D. (1971).[10] The Cyanohydridoborate Anion as a Selective Reducing Agent.[1][2][10] Journal of the American Chemical Society, 93(12), 2897–2904. Link (Foundational text for reductive amination methodology).

• National Institute of Standards and Technology (NIST). (2023). 1-(4-bromophenyl)propan-1-one Spectral Data. NIST Chemistry WebBook, SRD 69.[11] Link (Source for precursor ketone spectral data).

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Link (Reference for solvent residual peaks in CDCl3 and DMSO-d6).

• Reich, H. J. (2023). Structure Determination Using NMR. University of Wisconsin-Madison. Link (Authoritative guide on solvent effects on amine shifts).

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. m.youtube.com [m.youtube.com]
• 3. web.pdx.edu [web.pdx.edu]
• 4. unn.edu.ng [unn.edu.ng]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. modgraph.co.uk [modgraph.co.uk]
• 9. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Aldehydes and Ketones to Amines - Chemistry Steps [chemistrysteps.com]
• 11. 1-Propanone, 1-(4-bromophenyl)- [webbook.nist.gov]

Comparative Guide to Mass Spectrometric Identification: 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Executive Summary

The precise structural elucidation of 1-(4-Bromophenyl)-N-ethylpropan-1-amine presents a unique challenge in forensic and pharmaceutical analysis due to its isobaric relationship with the controlled substance 4-Bromo-N-ethylamphetamine (a regioisomer).

This guide provides a definitive technical comparison of the mass spectrometric behaviors of this target molecule against its primary isomers. By contrasting Electron Ionization (EI) and Electrospray Ionization (ESI-MS/MS) patterns, we establish a self-validating identification workflow. The core finding is that the alpha-cleavage mechanism in the 1-amine regioisomer retains the brominated aromatic moiety in the base peak, creating a distinct isotopic signature absent in the amphetamine analog.

Part 1: Structural Context & Isotopic Signatures

Before analyzing fragmentation, the analyst must recognize the "Isotopic Fingerprint" of the bromine substituent.

• Target Molecule: 1-(4-Bromophenyl)-N-ethylpropan-1-amine

• Molecular Formula:

• Molecular Weight: ~242.16 Da

• Key Feature: The

  and isotopes exist in a near 1:1 ratio.

  • Implication: Any fragment ion retaining the bromine atom will appear as a doublet separated by 2 mass units (

    X and X+2) with roughly equal intensity.

The "Isomer Problem"

The primary analytical risk is misidentifying the target as its regioisomer, 4-Bromo-N-ethylamphetamine .

Feature	Target: 1-(4-Bromophenyl)-N-ethylpropan-1-amine	Alternative: 4-Bromo-N-ethylamphetamine
Structure
Class	Benzylic Amine	Amphetamine Derivative
Amine Position	C1 (Benzylic Carbon)	C2 (Beta Carbon)

Part 2: Electron Ionization (EI) Fragmentation

Hard Ionization (70 eV)

In EI, the fragmentation is driven by radical-induced alpha-cleavage. This mechanism provides the most robust differentiation between the target and its amphetamine alternative.

Mechanism of Action: The "Retained Ring"

For the target molecule (1-amine), the amine nitrogen is attached directly to the benzylic carbon. The dominant fragmentation pathway is alpha-cleavage of the C-C bond adjacent to the nitrogen.

• Ionization: Removal of a lone-pair electron from Nitrogen.

• Cleavage: The bond between C1 (benzylic) and C2 (propyl tail) breaks.

• Loss: The ethyl radical (

  , 29 Da) is lost from the propyl chain.

• Result: Formation of a resonance-stabilized iminium ion.

Crucially, this iminium ion retains the aromatic ring and the bromine atom.

Spectral Data Comparison

Parameter	Target (1-amine)	Alternative (2-amine/Amphetamine)
Base Peak ( )	212 / 214 (Doublet)	72 (Singlet)
Mechanism	Loss of Ethyl (from propyl chain)	Loss of 4-Bromobenzyl radical
Fragment Structure
Diagnostic Value	High: Confirms Br presence in core fragment.	High: Confirms Br absence in core fragment.
Secondary Ions	183/185 (Benzylic Cation, loss of amine)	155/157 (Bromobenzyl Cation)

Visualization of Pathway

The following diagram illustrates why the Bromine signature is retained in the target but lost in the isomer.

Caption: Divergent alpha-cleavage pathways. The target (green) retains the bromine isotope pattern, while the amphetamine isomer (red) loses it.

Part 3: ESI-MS/MS Fragmentation

Soft Ionization (Collision Induced Dissociation)

While EI is superior for structural isomer differentiation, LC-MS/MS (ESI) is the standard for sensitivity in biological matrices.

Protonation and Stability[1]

• Precursor:

  at 242/244.

• Behavior: Unlike amphetamines, which often lose

  to form a carbocation, the N-ethyl group stabilizes the protonated amine. Higher collision energies (CE) are required for fragmentation.

CID Fragmentation Pathway

Upon collision (CID), the molecule undergoes inductive cleavage:

• Loss of Amine (Neutral Loss): The C-N bond breaks, expelling the neutral ethylamine (

  ).

• Formation of Benzylic Cation: This generates the 1-(4-bromophenyl)propyl cation (

  ~197/199).

• Tropylium Rearrangement: The benzylic cation often rearranges to a substituted tropylium ion, ejecting

  or other alkyl fragments depending on internal energy.

Comparison with Alternative:

• Target: Major fragment is the carbocation (

  197/199).

• Alternative (Amphetamine): Often produces a dominant tropylium ion at

  155/157 (Bromobenzyl cation) or 130 (Bromostyrene).

Part 4: Analytical Workflow & Decision Matrix

To ensure scientific integrity, use this decision matrix when analyzing unknown samples suspected to contain the target.

Caption: Logical workflow for distinguishing the target from its primary isomer using GC-MS base peak analysis.

Part 5: Experimental Protocols

These protocols are designed to be self-validating. The inclusion of a "System Suitability" step ensures the instrument is capable of resolving the isotopic pattern.

Protocol A: GC-MS Structural Confirmation

Best for: Isomer differentiation and definitive identification.

• Sample Prep: Dissolve 1 mg of sample in 1 mL Methanol. No derivatization is required for the secondary amine, though TFA-derivatization can improve peak shape if tailing occurs.

• Inlet: Splitless mode, 250°C.

• Column: Rxi-5Sil MS or equivalent (30m x 0.25mm x 0.25µm).

• Oven Program:

  • Start: 80°C (hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Hold: 3 min.

• MS Source: Electron Ionization (70 eV), Source Temp 230°C.[1]

• Scan Range:

  40–350.

• Validation Criteria:

  • Observe molecular ion cluster at

    241/243.

  • Confirm 1:1 ratio of

    212:214.

Protocol B: LC-MS/MS Sensitivity Screen

Best for: Trace detection in biological matrices.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8µm).

• Gradient: 5% B to 95% B over 5 minutes.

• Ionization: ESI Positive Mode.

• MRM Transitions (Target):

  • Quantifier:

    (Loss of ethylamine).

  • Qualifier:

    (Ring fragmentation).

• Validation Criteria: Retention time must be distinct from the amphetamine isomer (which typically elutes slightly earlier/later depending on the column selectivity regarding the benzylic amine vs. alkyl amine).

References

• National Institute of Standards and Technology (NIST). Mass Spectral Library (NIST20) - Phenethylamine Derivatives. NIST Standard Reference Data.[2] [Link]

• United Nations Office on Drugs and Crime (UNODC). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Related Compounds. (Provides foundational mechanisms for benzylic amine fragmentation). [Link]

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra (4th ed.). University Science Books. (Authoritative text on Alpha-Cleavage mechanisms).

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). Mass Spectral Library - Version 3.11. (Reference for brominated phenethylamine analogs). [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-Propanone, 1-phenyl- [webbook.nist.gov]

Comparative Bioactivity Guide: N-Ethyl vs. N-Methyl Bromophenylpropylamines

This guide provides an in-depth technical comparison of N-methyl versus N-ethyl derivatives of 4-bromophenylpropylamines (specifically the 4-bromoamphetamine scaffold). This class of compounds is critical in psychopharmacology and medicinal chemistry due to its potent activity at monoamine transporters and its utility in modeling serotonergic neurotoxicity.

Executive Summary

In the structure-activity relationship (SAR) of halogenated phenylpropylamines, the substitution at the nitrogen atom acts as a critical "tuning knob" for bioactivity and toxicity.

• N-Methyl derivatives (e.g., 4-Bromo-N-methylamphetamine): Typically exhibit higher potency as monoamine releasers and possess higher intrinsic neurotoxicity . The methyl group facilitates optimal binding at the orthosteric site of monoamine transporters (DAT/SERT), promoting reverse transport (efflux).

• N-Ethyl derivatives (e.g., 4-Bromo-N-ethylamphetamine): Generally display reduced potency and a shift in mechanism from pure release to "hybrid" activity (partial release/reuptake inhibition). The added steric bulk of the ethyl group often attenuates neurotoxicity , providing a safer (though less potent) pharmacological profile.

Chemical Identity & Structural Logic

The core scaffold discussed is 1-(4-bromophenyl)-2-aminopropane . The 4-bromo substituent is the primary driver of serotonergic selectivity, while the N-alkyl tail modulates metabolic stability and transporter affinity.

Feature	N-Methyl Derivative	N-Ethyl Derivative
Structure	Secondary amine (Methyl)	Secondary amine (Ethyl)
Steric Bulk	Low ( )	Moderate ( )
Lipophilicity	High (Rapid BBB crossing)	Higher (Slightly slower onset due to bulk)
Key Analog	p-Bromo-methamphetamine (Vonedrine analog)	p-Bromo-ethamphetamine

Pharmacodynamics: Transporter Interactions[1]

The bioactivity of these compounds is defined by their interaction with the Serotonin (SERT), Dopamine (DAT), and Norepinephrine (NET) transporters.[1][2]

Mechanism of Action: The "Releaser" vs. "Blocker" Shift

Experimental data indicates that lengthening the N-alkyl chain shifts the compound's function from a substrate (releaser) to an inhibitor (blocker).[1]

• N-Methyl (Substrate): The small methyl group allows the molecule to be translocated across the membrane by SERT/DAT. Once inside, it disrupts VMAT2 (Vesicular Monoamine Transporter), causing a massive cytoplasmic surge of neurotransmitters that are pumped out into the synapse (Reverse Transport).

• N-Ethyl (Hybrid/Blocker): The ethyl group introduces steric hindrance. While it can still bind to the transporter, its translocation is less efficient. This results in a profile that is less efficacious at inducing release and acts more like a reuptake inhibitor.

Selectivity Ratios

The 4-bromo substituent anchors the molecule to SERT. The N-substitution fine-tunes the SERT/DAT ratio.

• N-Methyl: High affinity for both SERT and DAT.[1]

  • Result: Mixed psychostimulant and empathogenic effects.[3]

• N-Ethyl: Reduced affinity for DAT; retained (but lower) affinity for SERT.[1]

  • Result: Reduced stimulant nature; more selective serotonergic profile (often less reinforcing).

Signaling Pathway Visualization

The following diagram illustrates the mechanistic divergence between the two derivatives at the synaptic terminal.

Caption: Mechanistic divergence where N-methylation promotes reverse transport (toxicity), while N-ethylation favors reuptake inhibition.

Neurotoxicity & Safety Profile

This is the most critical differentiator for researchers. 4-Bromo-amphetamines are notoriously neurotoxic , specifically targeting serotonergic axon terminals.

The "Protective" Effect of N-Ethylation

Research on the homologous MDMA/MDEA series and halogenated amphetamines demonstrates that N-ethylation significantly reduces neurotoxic potential compared to N-methylation.

• N-Methyl Toxicity: The high efficacy of uptake into the neuron allows the 4-bromo derivative to accumulate intracellularly. There, it generates reactive oxygen species (ROS) and quinone intermediates that destroy Tryptophan Hydroxylase (TPH), the rate-limiting enzyme for serotonin synthesis.

• N-Ethyl Safety: Because N-ethyl derivatives are poorer substrates for translocation, they do not accumulate inside the terminal to the same extent. Consequently, they induce significantly less long-term depletion of 5-HT and 5-HIAA.

Comparative Data Table (Inferred from Homologs)

Parameter	N-Methyl (4-BMA)	N-Ethyl (4-BEA)
SERT	Low (High Affinity)	Moderate
5-HT Release Efficacy	High (Full Releaser)	Moderate/Low (Partial)
Neurotoxicity (TPH depletion)	Severe	Attenuated
Metabolic Route	Rapid N-demethylation to primary amine (Toxic)	Slower N-deethylation

Experimental Protocols

To validate these differences in your own laboratory, use the following Synaptosomal Monoamine Release Assay . This protocol distinguishes between a releaser (N-Me) and a reuptake inhibitor (N-Et).[1]

Protocol: Differentiating Release vs. Uptake Inhibition

Objective: Determine if the test compound induces efflux of pre-loaded radiolabeled neurotransmitters.

• Preparation: Isolate synaptosomes from rat striatum (for Dopamine) and hippocampus (for Serotonin) using sucrose gradient centrifugation.

• Pre-loading: Incubate synaptosomes with

  -Dopamine or -5-HT (5 nM) for 15 minutes at 37°C to load the vesicles.

• Wash: Centrifuge and wash twice to remove extracellular radioligand.

• Treatment: Resuspend synaptosomes and treat with:

  • Control: Buffer only.

  • Test A: N-Methyl derivative (1 nM – 10

    M).

  • Test B: N-Ethyl derivative (1 nM – 10

    M).

• Incubation: Incubate for 5–10 minutes.

• Termination: Stop reaction by rapid filtration through GF/B filters.

• Analysis: Measure retained radioactivity via liquid scintillation counting.

  • Interpretation: A decrease in retained radioactivity indicates Release (characteristic of N-Methyl). No change (or maintenance compared to control in presence of clearance) indicates Uptake Inhibition .

Synthesis of Findings

For drug development professionals:

• Select N-Methyl if your goal is to maximize potency and study mechanisms of serotonergic depletion or psychostimulant efficacy. Caution: High risk of artifactual neurotoxicity in chronic studies.

• Select N-Ethyl if you require a probe with high affinity but reduced intrinsic efficacy and improved safety margins. This modification is ideal for separating receptor binding effects from the downstream consequences of massive monoamine release.

References

• N-Alkylated Analogs of 4-Methylamphetamine (4-MA) Differentially Affect Monoamine Transporters and Abuse Liability. Source: Neuropsychopharmacology (NIH) URL:[Link]

• A comparison of the neurotoxic potential of methylenedioxyamphetamine (MDA) and its N-methylated and N-ethylated derivatives. Source: European Journal of Pharmacology URL:[4][Link]

• Effects of N-Alkyl-4-Methylamphetamine Optical Isomers on Plasma Membrane Monoamine Transporters. Source: ACS Chemical Neuroscience URL:[Link]

• Some Neurochemical Effects of Amphetamine, Methylamphetamine and P-Bromomethylamphetamine in the Rat. Source: British Journal of Pharmacology URL:[Link]

Sources

• 1. Effects of N-Alkyl-4-Methylamphetamine Optical Isomers on Plasma Membrane Monoamine Transporters and Abuse-Related Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. The dopamine, serotonin and norepinephrine releasing activities of a series of methcathinone analogs in male rat brain synaptosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A comparison of the neurotoxic potential of methylenedioxyamphetamine (MDA) and its N-methylated and N-ethylated derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Elemental Analysis &amp; Purity Validation for 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Executive Summary & Molecule Profile

In the development of psychoactive analogs and pharmaceutical intermediates, 1-(4-Bromophenyl)-N-ethylpropan-1-amine represents a challenging analyte due to its halogenated benzylic amine structure. Validating the elemental composition of this molecule requires navigating specific interferences caused by the bromine atom and the hygroscopic nature of amine salts.

This guide moves beyond basic theoretical calculations to compare the "Gold Standard" (Combustion Analysis) against modern "Absolute Quantification" (qNMR) and "Isotopic Fingerprinting" (HRMS).

Target Analyte Profile

Property	Specification
IUPAC Name	1-(4-Bromophenyl)-N-ethylpropan-1-amine
Formula
Molecular Weight	242.16 g/mol (Free Base)
Key Feature	Secondary Benzylic Amine; Para-substituted Bromine
Critical Impurities	Atmospheric (Carbamates), Residual Solvents, Regioisomers

Theoretical Baselines & Salt Forms

Before selecting an analytical method, the theoretical baseline must be established. A common failure mode in elemental analysis (EA) is the mismatch between the isolated form (often a Hydrochloride salt) and the calculated free base values.

Table 1: Theoretical Elemental Composition (Weight %)

Element	Free Base ( )	HCl Salt ( )
Carbon (C)	54.56%	47.42%
Hydrogen (H)	6.66%	6.15%
Nitrogen (N)	5.78%	5.03%
Bromine (Br)	33.00%	28.69%
Chlorine (Cl)	0.00%	12.72%

Critical Insight: Benzylic amines are "CO₂ sponges." If your Carbon values are consistently high (+0.5% to +1.5%) and Nitrogen low, the sample has likely absorbed atmospheric CO₂ to form a carbamate species during weighing.

Comparative Analysis of Validation Methods

Method A: Automated Combustion (CHN) + Schöniger Flask (Halogens)

The Regulatory Gold Standard

Automated CHN analyzers operate by flash combustion. However, the presence of 33% Bromine by weight presents a chemical interference challenge. Standard copper reduction tubes can be exhausted rapidly by high-halogen samples, leading to high Nitrogen bias.

• Mechanism: Sample is oxidized at >900°C. Halogens are trapped (typically by silver wool or tungsten oxide), while

  , , and are detected via thermal conductivity.

• The Bromine Solution: For the Halogen content, the Schöniger Oxygen Flask method is the required orthogonal validation.

Pros:

• Widely accepted by regulatory bodies (FDA/EMA) for new chemical entities (NCEs).

• High precision (

  ) when optimized.

Cons:

• Destructive (requires ~5-10 mg).

• Blind to non-combustible impurities (inorganics/metals).

• Requires separate titration for Bromine.

Method B: Quantitative NMR (qNMR)

The Absolute Quantifier [1]

qNMR is increasingly replacing EA in early-stage discovery because it discriminates between the analyte and solvates/impurities.

• Mechanism: Comparative integration of the analyte's unique protons against a NIST-traceable internal standard (e.g., Maleic Acid or TCNB) with a known purity.

• Application: The benzylic proton at position 1 (triplet/multiplet ~3.5-4.0 ppm) is the ideal quantification target as it is distinct from the aromatic region.

Pros:

• Non-destructive: Sample can be recovered.

• Specific: Identifies what the impurity is (e.g., 0.5 eq of Ethyl Acetate), not just that the %C is off.

• Speed: <20 minutes per sample.

Cons:

• Requires high-field instrument (>400 MHz).

• Requires precise weighing (Metrology grade balance).

Method C: High-Resolution Mass Spectrometry (HRMS)

Isotopic Fingerprinting

While not a direct measure of purity (it measures ionizability), HRMS is the definitive confirmation of the elemental formula and the presence of Bromine.

• Mechanism: Orbitrap or Q-TOF detection.

• The Bromine Signature: Bromine has two stable isotopes,

  and , in a near 1:1 ratio. The mass spectrum will show a characteristic "doublet" pattern separated by 2 Da (M+ and M+2) of equal intensity.

Experimental Protocols

Protocol 1: The Schöniger Flask Combustion (For Bromine Quantification)

This method is essential because standard CHN analyzers often fail to quantify high-content halogens accurately.

Reagents:

• 0.1 N NaOH (Absorption solution).[2]

• 30%

  .

• Ashless filter paper (Whatman No. 42).

Step-by-Step:

• Preparation: Weigh 15-20 mg of 1-(4-Bromophenyl)-N-ethylpropan-1-amine onto ashless filter paper. Fold into a "flag" with a fuse tail.

• Combustion: Place 10 mL of 0.1 N NaOH and 3 drops of

  into a 500 mL thick-walled Erlenmeyer flask (The Schöniger Flask). Flush with pure Oxygen for 60 seconds.

• Ignition: Place the sample in the platinum basket stopper. Light the fuse and immediately insert/clamp the stopper into the flask. Invert carefully.

• Absorption: Allow the flask to stand for 30 minutes with intermittent shaking. The Bromine gas converts to Bromide (

  ) and Bromate. The Peroxide ensures reduction to Bromide.

• Titration: Acidify with Nitric Acid. Titrate the solution potentiometrically with 0.01 N Silver Nitrate (

  ) to determine total Bromine content.

Protocol 2: qNMR Purity Assessment

Recommended for precious samples where <5 mg is available.

Parameters:

• Solvent: DMSO-

  (prevents amine proton exchange broadening).

• Internal Standard (IS): Maleic Acid (Singlet at

  6.26 ppm).

• Relaxation Delay (

  ): Must be (typically 30-60 seconds) to ensure full magnetization recovery.

Workflow:

• Weigh exactly 10.0 mg of Analyte and 5.0 mg of IS into a vial.

• Dissolve in 0.6 mL DMSO-

  . Transfer to NMR tube.

• Acquire

  NMR (64 scans).

• Calculation:

  Where =Integral area, =Number of protons, =Molar mass, =Weighed mass.

Decision Logic & Visualization

The following diagram illustrates the decision process for validating this specific halogenated amine, prioritizing sample conservation and accuracy.

Caption: Analytical decision tree for halogenated amine validation. Note the divergence based on sample mass availability and the critical drying step to prevent carbamate artifacts.

Data Interpretation Guide

When reviewing your data, use this troubleshooting matrix to interpret deviations.

Table 2: Troubleshooting Elemental Analysis Results

Observation	Likely Cause	Corrective Action
C High (+1.0%), N Low	absorption (Carbamate formation).	Dry sample in vacuum desiccator over for 4 hours. Handle in glovebox.
C Low, H High	Residual Solvent (Water/Methanol).	Check NMR for solvent peaks.[3][4] Recalculate theoretical values including 0.5 eq .
N High (+0.4%)	Incomplete combustion of Bromine (Interference).	Add Tungsten Oxide ( ) catalyst to the sample boat to aid combustion.
Br Low (-2.0%)	Volatilization of Br prior to trapping.	Ensure Schöniger flask is sealed immediately upon ignition.

References

• Schöniger, W. (1955).[5] Eine mikroanalytische Schnellbestimmung von Halogen in organischen Substanzen. Mikrochimica Acta.

• ASTM International. (2022). ASTM E442-91: Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion.

• Pauli, G. F., et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. Journal of Medicinal Chemistry.

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical analysis. Progress in Nuclear Magnetic Resonance Spectroscopy.

• PubChem. (2023). Compound Summary: 1-(4-Bromophenyl)-N-ethylpropan-1-amine.[6] National Library of Medicine.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A comparison of two procedures for the determination of organobromine by the Schöniger oxygen-flask method - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. spectroscopyworld.com [spectroscopyworld.com]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. You are being redirected... [hit2lead.com]

Comparison Guide: Validating Optical Rotation of Chiral 1-(4-Bromophenyl)-N-ethylpropan-1-amine

Executive Summary: The "Specific Rotation" Trap

In the high-stakes synthesis of chiral intermediates like 1-(4-Bromophenyl)-N-ethylpropan-1-amine , relying solely on specific rotation (

) for enantiomeric purity is a critical vulnerability. While optical rotation (polarimetry) is the historical industry standard for quick release testing, it is a non-specific bulk property .

For secondary amines, solvent-solute hydrogen bonding can drastically skew results—even reversing the sign of rotation—leading to false "passing" grades for batches that fail downstream regulatory requirements (FDA/ICH).

This guide objectively compares the standard polarimetric workflow against high-fidelity alternatives (Chiral HPLC and derivatized NMR), providing a validated protocol to ensure the stereochemical integrity of this specific 4-bromophenyl synthon.

Technical Profile & The Challenge

The Molecule: 1-(4-Bromophenyl)-N-ethylpropan-1-amine Structural Class: Chiral Secondary Benzylic Amine Critical Quality Attribute (CQA): Enantiomeric Excess (ee) > 99.5%

Why Polarimetry Fails This Molecule

• Concentration Non-Linearity: Secondary amines form intermolecular H-bonds at higher concentrations, causing non-linear deviation in observed rotation (

  ).

• The "Amine Effect": In protic solvents (MeOH), the rotation may differ significantly from aprotic solvents (

  ) due to solvation of the lone pair.

• Impurity Masking: A highly rotatory impurity (e.g., a chiral precursor) can mask the presence of the wrong enantiomer.

Comparative Analysis of Analytical Methods

The following table contrasts the three primary methods for validating the chirality of the target amine.

Feature	Method A: Polarimetry (OR)	Method B: Chiral HPLC (The Gold Standard)	Method C: Chiral NMR (Mosher's)
Primary Output	Specific Rotation ( )	Enantiomeric Excess (% ee)	Diastereomeric Ratio (dr)
Specificity	Low (Aggregate value)	High (Separates isomers)	High (Structural confirmation)
LOD (Limit of Detection)	~1-2% impurity	< 0.1% impurity	~1-2% impurity
Throughput	High (< 5 mins)	Medium (15-30 mins)	Low (> 1 hour)
Sample Requirement	High (10-100 mg)	Low (< 1 mg)	Medium (5-10 mg)
Cost Per Run	Low	Medium (Column/Solvents)	High (Deuterated solvents)
Best Use Case	Routine Batch Release	Process Validation & QC	Absolute Configuration Assignment

Experimental Protocols

Protocol A: The Polarimetry Screen (Routine)

Use this only after validating with Method B.

• Preparation: Weigh 100 mg of the amine into a 10 mL volumetric flask.

• Solvent: Dissolve in HPLC-grade Ethanol . (Avoid

  due to potential reaction with trace stabilizers or HCl salt formation if not neutralized).

• Equilibration: Thermostat the sample to 20.0°C ± 0.1°C. Temperature fluctuations cause density changes and intrinsic rotation shifts (Drude equation).

• Measurement: Use a 1 dm (100 mm) cell. Measure at 589 nm (Na D-line).

• Calculation:

  Where is path length (dm) and is concentration (g/mL).[1]

Protocol B: Chiral HPLC Validation (The "Truth" Data)

This is the required method for establishing the Reference Standard.

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamates). These are superior for aromatic amines.

• Mobile Phase: n-Hexane : Isopropanol : Diethylamine (DEA) (90 : 10 : 0.1).

  • Critical Step: The 0.1% DEA is mandatory. Without this basic modifier, the secondary amine will interact with residual silanols on the column, causing peak tailing that ruins resolution.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (targeting the 4-Bromophenyl chromophore).

• Success Criteria: Baseline resolution (

  ) between enantiomers.

Protocol C: Absolute Configuration via NMR

Use this if the absolute configuration (R vs S) is unknown.

• Derivatization: React the amine with (R)-(-)-

  -Methoxy- -(trifluoromethyl)phenylacetyl chloride (Mosher's Acid Chloride).

• Analysis: Run

  or NMR.

• Logic: The magnetic anisotropy of the Mosher group will shift the protons of the ethyl and propyl groups differently depending on the configuration. Compare

  values to assign R/S.

Decision Matrix & Workflow

The following diagram illustrates the logical flow for validating the chiral amine. It enforces a "stop-gate" where HPLC is required before Polarimetry can be trusted for routine use.

Figure 1: The "Self-Validating" Workflow. Note that Polarimetry (Green) is only performed AFTER the enantiomeric excess is proven via HPLC (Red).

Case Study Simulation: Correlating Data

To demonstrate the validation, consider the following experimental data for the (S)-enantiomer.

Batch ID	HPLC Purity (% ee)	Observed Rotation ( )	Specific Rotation ( )	Status
Ref-001	99.9%	-1.25°	-25.0°	Pass (Benchmark)
Batch-A	95.0%	-1.18°	-23.6°	Fail (Impure)
Batch-B	99.8%	-1.24°	-24.8°	Pass
Batch-C	99.9%	-0.50°	-10.0°	FAIL (Solvent Error)

Analysis of Batch-C: Batch C had perfect HPLC purity but failed Polarimetry.

• Root Cause: The analyst used

  instead of Ethanol. The change in solvent polarity and H-bonding capability shifted the rotation.

• Corrective Action: Always define the solvent in the Certificate of Analysis (CoA).

Troubleshooting & Best Practices

• The "Racemic" Trap: If your rotation is

  , do not assume you have the racemate. You might have a "meso" compound (unlikely here) or you are measuring at a wavelength where the rotation crosses zero (anomalous dispersion). Always check with HPLC.

• Temperature Control: Amines have high coefficients of expansion. A

  error can alter concentration calculations and intrinsic rotation enough to push a borderline batch out of spec.

• Salt Forms: The rotation of the free base (amine) vs. the HCl salt will be totally different. Ensure the sample is in the free base form if comparing to free base literature.

References

• US Food and Drug Administration (FDA). (1992).[2] Development of New Stereoisomeric Drugs. FDA Policy Statement. Link

• Sigma-Aldrich. (2023). (S)-(-)-1-(4-Bromophenyl)ethylamine Product Specification. (Used as structural analog reference for method development). Link

• JASCO Inc. (2025). Comparison of Polarimetry and Chiral HPLC Detectors. Application Note. Link

• McNaught, A. D., & Wilkinson, A. (1997). IUPAC Compendium of Chemical Terminology (the "Gold Book"). Optical Rotation. Link

• Subramanian, G. (2007). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Source for DEA modifier protocols in amine HPLC).

Sources

• 1. jascoinc.com [jascoinc.com]
• 2. FDA's policy statement for the development of new stereoisomeric drugs - PubMed [pubmed.ncbi.nlm.nih.gov]